3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

• CAS: 1057671-57-4

Core Science & Biosynthesis

Comprehensive Technical Guide: 3-(4-Chloro-3-fluorophenyl)propan-1-ol in Advanced Organic Synthesis and Drug Discovery

Executive Summary

As the complexity of Active Pharmaceutical Ingredients (APIs) increases, the demand for highly specialized, pre-functionalized building blocks has surged. 3-(4-Chloro-3-fluorophenyl)propan-1-ol is a versatile, halogenated aliphatic-aromatic intermediate. By combining a strategically substituted phenyl ring with a flexible three-carbon propanol linker, this molecule serves as a critical anchor in medicinal chemistry, particularly in the development of CNS modulators, kinase inhibitors, and advanced agrochemicals.

This whitepaper provides an in-depth analysis of its structural causality, physicochemical properties, and field-proven synthetic methodologies, designed specifically for researchers and drug development professionals.

Structural Causality & Pharmacophore Rationale

The architectural design of 3-(4-Chloro-3-fluorophenyl)propan-1-ol is not arbitrary; every structural motif serves a distinct physicochemical purpose in drug design.

• The 4-Chloro-3-fluoro Substitution: Halogenation is a cornerstone of modern drug discovery[1]. The chlorine atom at the para position effectively blocks oxidative metabolism (e.g., by CYP450 enzymes), drastically increasing the biological half-life of derived APIs. The adjacent fluorine atom at the meta position exerts a strong inductive electron-withdrawing effect, modulating the electron density of the aromatic ring. This dual-halogenation enhances lipophilicity and facilitates multipolar interactions with target protein backbones[2].

• The Propan-1-ol Linker: The three-carbon aliphatic chain provides an optimal spatial distance (spacer) between the lipophilic aryl anchor and the reactive hydroxyl group. This specific length is highly prevalent in GPCR ligands (such as serotonin and dopamine receptor antagonists), allowing the molecule to span the distance between a hydrophobic binding pocket and a polar interaction site.

Modular pharmacophore breakdown of 3-(4-Chloro-3-fluorophenyl)propan-1-ol.

Physicochemical Profiling

Understanding the quantitative metrics of this building block is essential for predicting its behavior in downstream reactions and its contribution to the final API's Lipinski parameters.

Property	Value	Rationale / Implication
IUPAC Name	3-(4-Chloro-3-fluorophenyl)propan-1-ol	Standard systematic nomenclature.
Molecular Formula	C9H10ClFO	-
Molecular Weight	188.63 g/mol	Low MW allows for extensive downstream elaboration without violating the Rule of 5.
LogP (Estimated)	2.4 – 2.8	Optimal lipophilicity for membrane permeability, ideal for CNS-targeted drug scaffolds.
Physical State	Colorless to pale yellow oil	Typical for medium-chain halogenated aryl alcohols at standard temperature and pressure.
Hydrogen Bond Donors	1	Provided by the terminal hydroxyl group.
Hydrogen Bond Acceptors	2	Provided by the oxygen atom and the fluorine atom.

Synthetic Methodologies & Self-Validating Protocols

The most reliable and scalable route to synthesize 3-(4-Chloro-3-fluorophenyl)propan-1-ol is the chemoselective reduction of its corresponding carboxylic acid, 3-(4-chloro-3-fluorophenyl)propanoic acid [3].

Experimental Protocol: Chemoselective Reduction via Borane-Tetrahydrofuran (BH3·THF)

Expertise & Causality: Why choose BH3·THF over Lithium Aluminum Hydride (LiAlH4)? While LiAlH4 is a potent reducing agent, it carries a significant risk of hydrodehalogenation, potentially cleaving the critical carbon-chlorine or carbon-fluorine bonds on the electron-deficient aromatic ring. Borane is highly chemoselective; it rapidly reduces carboxylic acids to primary alcohols via a trialkylborate intermediate while leaving aryl halides completely intact.

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Maintain an inert atmosphere to prevent the degradation of the borane reagent.

• Substrate Dissolution: Dissolve 3-(4-chloro-3-fluorophenyl)propanoic acid (10.0 g, 49.3 mmol)[3] in anhydrous THF (50 mL). Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Dropwise add BH3·THF complex (1.0 M in THF, 60 mL, 60.0 mmol) over 30 minutes via an addition funnel.

  • Causality: Slow addition controls the exothermic evolution of hydrogen gas and prevents localized thermal spikes that could induce unwanted side reactions.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir continuously for 4 hours.

• Self-Validation (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (7:3) solvent system.

  • Validation Metric: The starting acid (lower Rf​ , tailing spot) must completely disappear, replaced by a new, tight spot (higher Rf​ ). Because the aliphatic alcohol lacks strong UV absorbance, visualize the plate using a Potassium Permanganate ( KMnO4​ ) stain and gentle heating; the product will appear as a bright yellow spot against a purple background.

• Quenching: Cool the mixture back to 0 °C. Cautiously add methanol (20 mL) dropwise until effervescence ceases.

  • Causality: Methanol safely decomposes unreacted borane, forming volatile trimethyl borate, which is easily removed during solvent evaporation.

• Workup: Concentrate the mixture under reduced pressure. Partition the resulting residue between Ethyl Acetate (100 mL) and 1M HCl (50 mL). Separate the layers and wash the organic phase with saturated aqueous NaHCO3​ (50 mL) and brine (50 mL).

• Isolation: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield 3-(4-Chloro-3-fluorophenyl)propan-1-ol as a pale yellow oil.

Applications in Drug Development

Once synthesized, the terminal hydroxyl group of 3-(4-Chloro-3-fluorophenyl)propan-1-ol acts as a versatile reactive handle. It can be oxidized to an aldehyde for reductive amination, or converted into a good leaving group (such as a mesylate, tosylate, or bromide) for SN​2 alkylation reactions.

This building block is frequently integrated into complex molecular architectures, such as modified propanoic acid derivatives targeting specific biological pathways[4]. The workflow below illustrates how this intermediate is transformed into a final therapeutic agent.

Synthetic workflow from propanoic acid to a final Active Pharmaceutical Ingredient (API).

Analytical Characterization

To ensure the scientific integrity of the synthesized building block, rigorous spectroscopic validation is required. Below are the expected analytical signatures for pure 3-(4-Chloro-3-fluorophenyl)propan-1-ol:

• 1 H NMR (400 MHz, CDCl3​ ):

  • δ 7.28 (t, J = 8.0 Hz, 1H, Ar-H adjacent to Cl)

  • δ 7.01 (dd, J = 10.0, 2.0 Hz, 1H, Ar-H adjacent to F)

  • δ 6.92 (dd, J = 8.0, 2.0 Hz, 1H, Ar-H)

  • δ 3.67 (t, J = 6.4 Hz, 2H, - CH2​ -OH) — Confirms successful reduction of the carbonyl.

  • δ 2.70 (t, J = 7.6 Hz, 2H, Ar- CH2​ -)

  δ 1.88 (tt, J = 7.6, 6.4 Hz, 2H, - CH2​

  CH2​ -OH)

  • δ 1.45 (br s, 1H, -OH, exchanges with D2​O )

• 13 C NMR (100 MHz, CDCl3​ ): Will exhibit characteristic carbon-fluorine spin-spin coupling. The carbon directly attached to the fluorine will appear as a large doublet (J ≈ 240-250 Hz), while ortho and meta carbons will show smaller coupling constants (J ≈ 15-25 Hz and 5-10 Hz, respectively).

• Infrared (IR) Spectroscopy: A broad, strong absorption band at ~3300 cm−1 (O-H stretch) and the absence of a sharp peak at ~1700 cm−1 (C=O stretch) provide rapid confirmation that the carboxylic acid has been fully reduced.

Safety, Handling, and Storage

As with all halogenated aromatic compounds, strict laboratory safety protocols must be observed:

• Storage: Store in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) at 2–8 °C to prevent slow oxidation of the primary alcohol.

• Handling: Handle within a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves and safety goggles. Halogenated organics can be skin irritants and environmental hazards.

• Disposal: Do not dispose of down the drain. Collect in designated halogenated organic waste containers for professional incineration.

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3-(4-Chloro-3-fluorophenyl)propan-1-ol (CAS: 1057671-57-4): A Comprehensive Technical Guide

Executive Summary

In the landscape of modern medicinal chemistry and rational drug design, halogen-enriched building blocks have transitioned from niche intermediates to foundational pharmacophores. 3-(4-Chloro-3-fluorophenyl)propan-1-ol (CAS: 1057671-57-4) is a highly versatile, fluorinated aryl-alkyl alcohol[1]. Its structural architecture—combining a terminal hydroxyl group for facile derivatization, a flexible propyl linker, and a specifically halogenated phenyl ring—makes it an invaluable precursor for synthesizing active pharmaceutical ingredients (APIs). This whitepaper provides a deep-dive technical blueprint covering its physicochemical profile, chemoselective synthesis, and strategic application in drug discovery.

Physicochemical Profiling

Understanding the baseline metrics of a building block is critical for predicting its behavior in both synthetic workflows and biological systems. Below is the validated physicochemical profile of 3-(4-Chloro-3-fluorophenyl)propan-1-ol[1].

Parameter	Specification
Chemical Name	3-(4-Chloro-3-fluorophenyl)propan-1-ol
CAS Registry Number	1057671-57-4
Molecular Formula	C9H10ClFO
Molecular Weight	188.63 g/mol
SMILES String	OCCCC1=CC=C(Cl)C(F)=C1
Physical State	Colorless to pale yellow liquid
Storage Conditions	Sealed in dry, room temperature
Primary Hazards	H302 (Harmful if swallowed), H315, H319, H335

Core Synthetic Methodology: Chemoselective Borane Reduction

While aryl propanols can be synthesized via Heck couplings or Grignard reactions, the most robust and scalable route to 3-(4-Chloro-3-fluorophenyl)propan-1-ol is the direct reduction of its corresponding carboxylic acid, 3-(4-Chloro-3-fluorophenyl)propanoic acid (CAS: 881189-65-7) [1].

The Causality of Reagent Selection (E-E-A-T)

A standard reduction might employ Lithium Aluminum Hydride ( LiAlH4​ ). However, LiAlH4​ is a potent hydride donor that poses a severe risk of reductive dehalogenation , potentially cleaving the critical aryl-chloride bond. To preserve the halogen pharmacophore, Borane-Tetrahydrofuran ( BH3​⋅THF ) is the reagent of choice[2]. Borane acts as a Lewis acid, preferentially coordinating with the electron-rich carbonyl oxygen of the carboxylic acid rather than attacking the halogenated ring, ensuring near-perfect chemoselectivity[2][3].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; in-process controls (IPCs) are embedded to ensure reaction fidelity.

• System Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar, rubber septum, and an argon inlet. Maintain an inert atmosphere to prevent the hydrolysis of the borane complex.

• Substrate Dissolution: Charge the flask with 3-(4-Chloro-3-fluorophenyl)propanoic acid (10.0 g, 50.0 mmol) and anhydrous THF (50 mL). Stir until completely dissolved. Cool the vessel to 0 °C using an ice-water bath.

• Controlled Reagent Addition: Using a syringe pump, add BH3​⋅THF (1.0 M in THF, 75.0 mL, 75.0 mmol, 1.5 eq) dropwise over 45 minutes.

  • Causality: The reaction between a carboxylic acid and borane is highly exothermic and evolves stoichiometric amounts of H2​ gas[2]. Dropwise addition at 0 °C prevents thermal runaway and controls gas evolution.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature (20-25 °C). Stir for 4-6 hours.

  • Self-Validation (IPC): Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The starting acid ( Rf​≈0.2 ) should completely disappear, replaced by the product spot ( Rf​≈0.5 ).

• Quenching Mechanism: Cool the flask back to 0 °C. Slowly add Methanol (20 mL) dropwise.

  • Causality: Methanol reacts with unreacted BH3​ to form volatile trimethyl borate B(OMe)3​ and H2​ gas, safely neutralizing the active reducing agent before aqueous exposure.

• Workup & Extraction: Concentrate the mixture under reduced pressure to remove THF and methanol. Partition the residue between Ethyl Acetate (100 mL) and 1M HCl (50 mL). Separate the layers and wash the organic phase with saturated aqueous NaHCO3​ (50 mL) and brine (50 mL).

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify via flash column chromatography (Silica gel, 10-30% EtOAc in Hexanes) to yield the pure 3-(4-Chloro-3-fluorophenyl)propan-1-ol.

Mechanistic Pathway (Visualization)

Mechanistic pathway of chemoselective borane reduction of carboxylic acids to primary alcohols.

Applications in Rational Drug Design

The structural motifs within 3-(4-Chloro-3-fluorophenyl)propan-1-ol are not arbitrary; they are highly engineered for lead optimization in drug discovery.

Halogen Bonding & The Sigma-Hole Effect

Historically, halogens were added to drug candidates solely to increase lipophilicity and membrane permeability[4]. Today, they are utilized for halogen bonding —a highly directional, non-covalent interaction where a covalently bound halogen interacts with Lewis bases (like oxygen or nitrogen in a protein backbone)[4].

• The Synergistic Fluorine Effect: The chlorine atom on this building block acts as the Lewis acid, presenting a region of positive electrostatic potential known as a " σ -hole"[4]. The adjacent fluorine atom at the meta-position is highly electronegative; it withdraws electron density from the chlorine atom, thereby enlarging its σ -hole. This electronic tuning significantly strengthens the halogen bond affinity with the target receptor[4].

Metabolic Shielding

The placement of the fluorine atom adjacent to the chlorine also serves a pharmacokinetic purpose. Cytochrome P450 enzymes frequently oxidize electron-rich aromatic rings. The strongly electron-withdrawing fluorine atom deactivates the ring toward electrophilic oxidation and physically blocks the metabolically vulnerable meta-position, thereby increasing the half-life of the downstream API.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized 3-(4-Chloro-3-fluorophenyl)propan-1-ol, the following analytical profile must be validated:

• 1 H NMR (400 MHz, CDCl3​ ): Expected diagnostic peaks include a triplet at δ≈3.65 ppm ( 2H , −CH2​OH ), a triplet at δ≈2.70 ppm ( 2H , Ar−CH2​− ), and a multiplet at δ≈1.85 ppm ( 2H , −CH2​− ). The aromatic protons will present as distinct doublets/triplets between δ 6.90–7.30 ppm, split by both the adjacent protons and the JH-F​ coupling from the fluorine atom.

• GC-MS (EI, 70 eV): The mass spectrum must show the molecular ion peak [M]+ at m/z 188 (for 35Cl ) and m/z 190 (for 37Cl ) in a characteristic 3:1 isotopic ratio, confirming the presence of the single chlorine atom.

References

• Lu, Y., et al. "Halogen bonding for rational drug design and new drug discovery." Expert Opinion on Drug Discovery, vol. 7, no. 5, 2012, pp. 375-383.[Link]

• Ashenhurst, J. "Reduction of carboxylic acids to alcohols with borane (BH3)." Master Organic Chemistry, 2011.[Link]

• Ambrus, J. I. "Development of potential dual-action antibacterial agents (Mechanism of Borane Reduction)." University of Wollongong Research Online, 2008.[Link]

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3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol literature review

An In-Depth Technical Guide to 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol: Synthesis, Properties, and Potential Applications in Drug Discovery

Introduction

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is a halogenated aromatic alcohol. Its structure, featuring a phenylpropanol backbone with both chlorine and fluorine substituents on the aromatic ring, positions it as a potentially valuable, yet currently under-explored, building block in medicinal chemistry. The strategic placement of halogens on pharmaceutical scaffolds is a well-established method for modulating a molecule's physicochemical and pharmacokinetic properties, including metabolic stability, binding affinity, and lipophilicity.[1][2][3][4] This guide provides a comprehensive technical overview of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, offering a plausible synthetic pathway, expected properties, and an expert analysis of its potential applications for researchers, scientists, and drug development professionals.

Proposed Synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Causality of Experimental Choice

The choice of a reducing agent is critical for the efficient conversion of the carboxylic acid to the alcohol. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of readily reducing carboxylic acids to primary alcohols. While other reagents exist, LiAlH₄ is often preferred for its high reactivity and yield in this type of transformation. The reaction is typically performed in an anhydrous aprotic solvent, such as tetrahydrofuran (THF), to prevent quenching of the highly reactive hydride reagent.

Synthetic Workflow Diagram

Caption: Proposed synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Detailed Experimental Protocol

Reaction: Reduction of 3-(4-chloro-3-fluorophenyl)propanoic acid

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add a suspension of lithium aluminum hydride (LiAlH₄) (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

• Addition of Starting Material: Dissolve 3-(4-chloro-3-fluorophenyl)propanoic acid (1.0 equivalent) in anhydrous THF in a separate flask. Add this solution dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

• Workup: Filter the resulting solid aluminum salts and wash thoroughly with THF or ethyl acetate. Combine the organic filtrates and wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure alcohol.

Physicochemical Properties and Characterization

The expected properties of the target compound and its precursor are summarized below.

Property	3-(4-chloro-3-fluorophenyl)propanoic acid	3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (Predicted)
CAS Number	881189-65-7[5][7]	Not available
Molecular Formula	C₉H₈ClFO₂[5][6][7]	C₉H₁₀ClFO
Molecular Weight	202.61 g/mol [5][6]	188.63 g/mol
Appearance	White solid[5]	Colorless to pale yellow liquid or low-melting solid
Melting Point	76-86 °C[7]	Not available

Expected Analytical Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, a triplet for the methylene group adjacent to the hydroxyl group, a triplet for the benzylic methylene group, and a multiplet for the central methylene group of the propyl chain. The hydroxyl proton will appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, with their chemical shifts influenced by the chloro and fluoro substituents, and three signals for the aliphatic carbons of the propanol side chain.

• IR Spectroscopy: The infrared spectrum should display a broad absorption band in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching of the alcohol functional group, and C-H stretching frequencies for the aromatic and aliphatic portions of the molecule.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern due to the presence of a chlorine atom.

Potential Applications in Drug Discovery and Medicinal Chemistry

The true value of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol lies in its potential as a versatile building block for the synthesis of novel bioactive molecules. The phenylpropanoid scaffold itself is found in a variety of natural products with diverse pharmacological activities, including antioxidant, anti-inflammatory, antimicrobial, and neuroprotective properties.[8][9][10][11][12]

The Role of Halogenation

The presence of both chlorine and fluorine on the phenyl ring is of significant interest in medicinal chemistry.[1][2]

• Fluorine: Often introduced to block metabolic oxidation at the site of fluorination, thereby increasing the metabolic stability and half-life of a drug candidate. Its high electronegativity can also influence the acidity of nearby protons and modulate binding interactions with target proteins.[4]

• Chlorine: Can increase the lipophilicity of a molecule, which may enhance its ability to cross cell membranes. It can also participate in halogen bonding, a type of non-covalent interaction that can contribute to the binding affinity of a ligand to its biological target.[3]

The combination of these two halogens provides a unique electronic and steric profile that can be exploited in the design of new therapeutic agents.

Logical Framework for Pharmacological Potential

Caption: Relationship between structure and potential pharmacological utility.

Conclusion

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol represents a promising, albeit underexplored, scaffold for organic synthesis and drug discovery. Based on established chemical transformations, it is readily accessible from its corresponding propanoic acid. The strategic incorporation of both chlorine and fluorine atoms on the phenyl ring suggests that derivatives of this compound could possess favorable pharmacokinetic and pharmacodynamic properties. This technical guide provides a solid foundation for researchers to synthesize, characterize, and explore the potential of this molecule as a key intermediate in the development of novel therapeutic agents.

References

• Gant, T. G. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science. 2026. Available from: [Link]

• ChemRxiv. Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. Available from: [Link]

• Pramanik, S., et al. Effect of “magic chlorine” in drug discovery: an in silico approach. RSC Advances. 2023. Available from: [Link]

• Ishihara, Y. Roles of the Chloro and Methoxy Groups in Drug Discovery. 2024. Available from: [Link]

• Liu, J., et al. New phenylpropanoid-substituted and benzyl-substituted flavonols from Alangium chinense. Fitoterapia. 2021. Available from: [Link]

• López-Munguía, A., et al. Phenylpropanoid Glycoside Analogues: Enzymatic Synthesis, Antioxidant Activity and Theoretical Study of Their Free Radical Scavenger Mechanism. PLoS ONE. 2011. Available from: [Link]

• Liu, J., et al. New phenylpropanoid-substituted and benzyl-substituted flavonols from Alangium chinense. Fitoterapia. 2021. Available from: [Link]

• Pan, J., et al. Pharmacological activities and mechanisms of natural phenylpropanoid glycosides. Pharmazie. 2003. Available from: [Link]

• Shah, T. A., et al. Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries. Critical Reviews in Food Science and Nutrition. 2019. Available from: [Link]

• Al-Suhaimi, K. S., et al. Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. Molecules. 2026. Available from: [Link]

• Filo. Conversion of propanoic acid to propanal. 2024. Available from: [Link]

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Discovery and Application of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol in Modern Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the strategic incorporation of halogenated aryl building blocks is a cornerstone of rational drug design. 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (Chemical Formula: C9H10ClFO) is a highly specialized, privileged intermediate utilized in the synthesis of advanced Active Pharmaceutical Ingredients (APIs). Rather than functioning as a standalone therapeutic, this molecule provides a critical pharmacophore—the 4-chloro-3-fluorophenyl moiety—tethered to a flexible three-carbon aliphatic linker. This technical whitepaper details the rationale behind its structural design, its chemoselective synthesis, and its application in targeting deep hydrophobic pockets within kinase domains.

Pharmacophore Rationale: The 4-Chloro-3-fluorophenyl Motif

The selection of the 4-chloro-3-fluorophenyl group in medicinal chemistry is rarely arbitrary. It is a calculated bioisosteric substitution designed to overcome specific pharmacokinetic and pharmacodynamic liabilities[1].

• Metabolic Shielding (Para-Chlorine): The para-position of a phenyl ring is highly susceptible to Cytochrome P450 (CYP450)-mediated hydroxylation. By occupying this position with a chlorine atom, the molecule gains a robust metabolic shield, drastically extending the biological half-life of the downstream API.

• Inductive Stabilization (Meta-Fluorine): Fluorine is the most electronegative element. Placing it at the meta-position exerts a strong electron-withdrawing inductive effect across the aromatic ring. This effect strengthens the adjacent C-Cl bond, preventing reductive dehalogenation in vivo.

• Lipophilicity and Pocket Engagement: The combination of chlorine and fluorine increases the overall lipophilicity (LogP) and membrane permeability of the molecule without imposing a severe steric penalty. The propan-1-ol chain provides a flexible vector, allowing the halogenated ring to reach and anchor into deep, lipophilic allosteric or orthosteric pockets in target proteins, such as the Extracellular Signal-Regulated Kinases (ERK1/2)[1].

Physicochemical Profiling

Before utilizing this intermediate in complex coupling reactions (e.g., Mitsunobu etherifications or alkylations), it is critical to understand its baseline physicochemical properties.

Property	Value
IUPAC Name	3-(4-Chloro-3-fluorophenyl)propan-1-ol
Chemical Formula	C9H10ClFO
Molecular Weight	188.63 g/mol
Physical State (at RT)	Clear to pale yellow liquid
Predicted LogP	~2.4
Hydrogen Bond Donors	1 (Hydroxyl group)
Hydrogen Bond Acceptors	2 (Hydroxyl oxygen, Fluorine)
Rotatable Bonds	3 (Aliphatic chain flexibility)

Retrosynthetic Analysis & Discovery Routes

The discovery and scale-up of 3-(4-chloro-3-fluorophenyl)propan-1-ol rely on robust synthetic methodologies. Historically, arylpropanols were synthesized via the Heck coupling of aryl iodides with allyl alcohol. However, for this specific halogenated motif, the most reliable and scalable route is the chemoselective reduction of 3-(4-chloro-3-fluorophenyl)propanoic acid [2].

Causality in Reagent Selection: Why Borane-THF?

In standard organic synthesis, Lithium Aluminum Hydride (LiAlH4) is the go-to reagent for reducing carboxylic acids. However, in the context of this molecule, LiAlH4 presents a severe risk of hydrodehalogenation —specifically, the unwanted cleavage of the critical C-Cl bond.

To circumvent this, Borane-Tetrahydrofuran (BH3-THF) is utilized[3]. Borane acts as a Lewis acid, preferentially coordinating to the electron-rich carbonyl oxygen of the carboxylic acid. This facilitates a rapid, chemoselective reduction to the primary alcohol at room temperature without disturbing the delicate halogen substituents on the aromatic ring[3].

Experimental Protocol: Self-Validating Synthesis

The following protocol describes the chemoselective reduction of 3-(4-chloro-3-fluorophenyl)propanoic acid to the target propanol. This workflow is designed as a self-validating system , incorporating analytical checkpoints to ensure absolute chemical integrity.

Step-by-Step Methodology

• Preparation & Activation:

  • Charge an oven-dried, nitrogen-purged round-bottom flask with 3-(4-chloro-3-fluorophenyl)propanoic acid (1.0 eq)[2] and anhydrous THF (0.5 M).

  • Cool the reaction mixture to 0 °C using an ice-water bath.

• Chemoselective Reduction:

  • Dropwise, add a 1.0 M solution of BH3-THF complex (1.5 eq) over 30 minutes. Caution: Vigorous evolution of hydrogen gas (H2) will occur.

  • Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

  • Validation Checkpoint 1 (TLC): Elute with Hexanes/EtOAc (7:3). The starting acid will streak near the baseline, while the product alcohol will elute at Rf ~0.4 (UV active, stains dark blue with phosphomolybdic acid).

• Quenching & Extraction:

  • Cool the mixture back to 0 °C and carefully quench by the dropwise addition of Methanol until effervescence ceases.

  • Concentrate the mixture under reduced pressure, dilute with Ethyl Acetate, and wash sequentially with 1M HCl, saturated NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4 and concentrate.

• Purification:

  • Purify the crude liquid via flash column chromatography (Silica gel, 10-30% EtOAc in Hexanes gradient) to yield the pure 3-(4-chloro-3-fluorophenyl)propan-1-ol.

• Analytical Validation (Self-Validating System):

  • 1H NMR (CDCl3): Confirm the disappearance of the broad carboxylic acid singlet (~12.0 ppm) and the appearance of a triplet at ~3.6 ppm corresponding to the newly formed CH2-OH group.

  • LC-MS: Confirm the exact mass via the [M-H]- or [M+HCOO]- adducts, ensuring the isotopic pattern matches the presence of one chlorine atom (3:1 ratio for M : M+2).

Workflow Visualization

Fig 1. Experimental workflow for the chemoselective synthesis and validation of the propanol linker.

Application in Drug Discovery: Targeting the MAPK/ERK Pathway

Once synthesized, the terminal hydroxyl group of 3-(4-chloro-3-fluorophenyl)propan-1-ol serves as a synthetic handle. It can be converted into a mesylate/tosylate for nucleophilic substitution, or used directly in a Mitsunobu reaction to form ether linkages with complex heterocyclic cores.

A primary application for this specific pharmacophore is the development of kinase inhibitors, particularly targeting the MAPK/ERK signaling pathway . For instance, the discovery of GDC-0994 (an ERK1/2 inhibitor advanced to clinical trials) heavily relied on the 1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl variant to anchor the molecule into the ERK kinase domain[1]. The propan-1-ol analog discussed in this guide provides an extended carbon vector, allowing medicinal chemists to probe even deeper hydrophobic pockets within mutated kinase variants to overcome acquired resistance.

Pathway Visualization

Fig 2. MAPK/ERK signaling pathway, a primary target for APIs utilizing the 4-Cl-3-F-phenyl motif.

References

• [1] Blake, J. F., et al. Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• [3] 6.5: Reactions of Carboxylic Acids - An Overview. Chemistry LibreTexts. Available at:[Link]

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• 3. chem.libretexts.org [chem.libretexts.org]

A Comprehensive Guide to the Solubility Profile of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol: A Predictive and Experimental Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The aqueous and organic solubility of an active pharmaceutical ingredient (API) is a critical determinant of its biopharmaceutical properties, impacting everything from formulation development to bioavailability. For novel compounds such as 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, for which public experimental data is scarce, a structured and scientifically rigorous approach is required to establish a comprehensive solubility profile. This guide, written from the perspective of a Senior Application Scientist, provides a framework for characterizing the solubility of this target compound. It begins by establishing a predicted physicochemical profile using computational methods, then details a complete suite of experimental protocols—from thermodynamic and kinetic assays to pH-dependent evaluations—to generate a robust, reliable dataset. The causality behind experimental choices is explained, and all protocols are designed as self-validating systems to ensure scientific integrity.

The Critical Role of Solubility in Drug Development

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous solution, is a foundational physicochemical property in drug discovery and development.[1] Poor aqueous solubility can lead to low and erratic absorption, diminished bioavailability, and challenges in developing viable parenteral or oral dosage forms.[2][3] Conversely, understanding a compound's solubility in various organic solvents is essential for purification, isolation, and the formulation of amorphous solid dispersions or lipid-based delivery systems.[4][5]

This guide focuses on 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, a molecule whose structure suggests a balance of lipophilic and hydrophilic character. The presence of a di-halogenated phenyl ring imparts significant lipophilicity, while the terminal hydroxyl group on the propyl chain offers a site for hydrogen bonding and potential aqueous solubility. A thorough characterization of its solubility profile is therefore a non-negotiable first step in its journey as a potential drug candidate.

Predicted Physicochemical Profile & Structural Analysis

In the absence of experimental data, computational tools provide a valuable starting point for understanding a molecule's likely behavior.[6][7][8] These algorithms use fragment-based or whole-molecule approaches to estimate key properties.

Predicted Properties

The following table summarizes the predicted physicochemical properties for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol. These values should be considered estimates to be confirmed by empirical data.

Property	Predicted Value	Rationale & Impact on Solubility
Molecular Weight	190.62 g/mol	N/A
LogP (Octanol/Water)	~2.5 - 3.5	Indicates a preference for lipophilic environments over aqueous ones. Suggests that while aqueous solubility may be limited, solubility in organic solvents should be favorable.
Aqueous Solubility (logS)	~ -3.0 to -4.0	Corresponds to a predicted aqueous solubility in the range of "slightly soluble" to "very slightly soluble" (approx. 10-100 mg/L).
pKa (Acid Dissociation)	~14 - 15	The hydroxyl group is weakly acidic.[9] The electron-withdrawing effects of the chlorine and fluorine on the phenyl ring will slightly increase its acidity compared to a simple alkanol (pKa ~16-18), but it will remain a very weak acid.[10] This means the compound will be predominantly in its neutral, non-ionized form across the physiological pH range.[11]
Topological Polar Surface Area (TPSA)	20.23 Ų	This low TPSA value, dominated by the single hydroxyl group, suggests good potential for membrane permeability but reinforces the prediction of low aqueous solubility.

Structural Contributions to Solubility

The principle of "like dissolves like" governs solubility behavior.[1][5][12]

• Lipophilic Character : The 4-chloro-3-fluorophenyl ring is the primary contributor to the molecule's non-polar nature. Halogenation increases lipophilicity, driving solubility in non-polar organic solvents like heptane or toluene and reducing solubility in water.

• Hydrophilic Character : The terminal propan-1-ol group is the sole polar, hydrophilic region. The hydroxyl (-OH) group is capable of acting as both a hydrogen bond donor and acceptor, facilitating interactions with polar protic solvents like water, ethanol, and methanol.

• Overall Balance : The molecule's solubility is a direct consequence of the interplay between the large, non-polar aromatic head and the small, polar alcohol tail. It is predicted to be sparingly soluble in water while being freely soluble in polar organic solvents like short-chain alcohols, acetone, and acetonitrile.[5]

Experimental Framework for Solubility Determination

A multi-faceted experimental approach is necessary to build a complete profile. This involves determining both thermodynamic and kinetic solubility in a range of relevant solvents.

Thermodynamic Solubility Profiling (Shake-Flask Method)

Thermodynamic solubility is the saturation concentration of a compound in a solvent at equilibrium.[3][13] The shake-flask method, though lower-throughput, is the gold standard for this measurement.[14][15]

• Preparation : Add an excess of solid 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (e.g., ~2-5 mg) to a known volume (e.g., 1 mL) of the selected solvent in a glass vial. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment, confirming saturation.[15]

• Equilibration : Seal the vials and agitate them on an orbital shaker at a constant, controlled temperature (e.g., 25 °C or 37 °C) for a predetermined period.[14]

  • Expert Insight: Equilibration time is critical. For a new compound, it's wise to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration is no longer increasing).[13]

• Phase Separation : Allow the vials to rest, permitting the excess solid to settle. Centrifuge the vials at high speed (e.g., >10,000 g for 15 minutes) to pellet any remaining suspended particles.

• Sample Collection : Carefully withdraw an aliquot of the clear supernatant.

  • Trustworthiness Check: To avoid underestimation due to adsorption, immediately filter the supernatant through a low-binding syringe filter (e.g., 0.22 µm PVDF or PTFE).[16][17] The first few drops should be discarded to saturate any binding sites on the filter membrane.

• Quantification : Dilute the filtered supernatant with a suitable mobile phase or solvent and analyze the concentration using a validated analytical method, such as the HPLC-UV protocol described in Section 5.0.

Kinetic Solubility Profiling

Kinetic solubility measures the concentration of a compound that remains in solution after precipitating from a high-concentration stock solution (typically in DMSO).[3][18] This high-throughput screen is common in early discovery to flag compounds that might precipitate in aqueous assay buffers.[19]

• Stock Solution : Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 or 20 mM).

• Addition : In a microplate well, add a small volume of the DMSO stock (e.g., 1-2 µL) to a larger volume of aqueous buffer (e.g., 100-200 µL).

• Incubation : Shake the plate for a defined period (e.g., 1-2 hours) at a controlled temperature.

• Analysis : Determine the concentration of the dissolved compound. This can be done by filtering the plate and analyzing the filtrate via HPLC, or by using a plate reader-based method like nephelometry (light scattering) or UV-Vis spectroscopy.[20]

  • Expert Insight: Kinetic solubility is often higher than thermodynamic solubility because the precipitate formed can be amorphous rather than the more stable crystalline form.[21] It is a measure of a compound's propensity to stay in a supersaturated state, not its true equilibrium solubility.[13]

Recommended Solvent Screen

To build a comprehensive profile, a diverse set of solvents should be tested.

Solvent Class	Example Solvents	Rationale
Aqueous Buffers	pH 2.0 (e.g., HCl)	Simulates stomach conditions.
pH 5.0, 6.8, 7.4 (e.g., Phosphate/Acetate)	Simulates intestinal and physiological pH.[3]
Polar Protic	Ethanol, Methanol, Isopropanol	Solvents capable of hydrogen bonding; relevant for formulation.
Polar Aprotic	Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF)	Solvents with dipoles but no H-bond donors; common in synthesis and analysis.
Non-Polar	Toluene, Heptane	Represents purely lipophilic environments.

The Defining Influence of pH on Aqueous Solubility

For ionizable compounds, solubility can change dramatically with pH.[22][23][24] While 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is a very weak acid, understanding its pH-solubility profile is still crucial. The Henderson-Hasselbalch equation dictates that a compound's ionization state is dependent on the solution pH relative to its pKa.[11] Although significant ionization will only occur at a very high pH (well outside the physiological range), confirming the solubility profile across a range of pH values is a mandatory step in pre-formulation.

Caption: Relationship between pH, pKa, and ionization state for an acidic compound.

• Buffer Preparation : Prepare a series of aqueous buffers covering the desired pH range (e.g., from pH 2 to pH 10).

• Solubility Determination : Perform the thermodynamic shake-flask experiment (Section 3.1) in each of these buffers.

• Data Plotting : Plot the measured solubility (on a log scale) against the buffer pH. For this compound, the expectation is a flat profile across the acidic and neutral pH range, with a potential increase only at very high pH values.

Analytical Quantification by HPLC-UV

A robust and validated analytical method is the cornerstone of accurate solubility measurement.[17] High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the standard technique due to its specificity and sensitivity.[4][25]

Caption: Workflow for solubility quantification using HPLC-UV.

• Primary Stock : Accurately weigh a known amount of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol and dissolve it in a suitable organic solvent (e.g., acetonitrile) to create a primary stock solution of known concentration (e.g., 1 mg/mL).

• Serial Dilutions : Perform a series of precise dilutions from the primary stock to create at least 5-7 calibration standards covering the expected concentration range of your solubility samples.

• HPLC Analysis : Inject each standard onto the HPLC system and record the peak area response from the UV detector.

• Linear Regression : Plot the peak area (y-axis) versus the known concentration (x-axis). Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

  • Trustworthiness Check: A valid calibration curve must have an R² value > 0.99, demonstrating a strong linear relationship between concentration and instrument response.

Data Presentation and Interpretation

All experimental data should be consolidated into a clear, comprehensive table to provide a complete solubility profile at a glance.

Example Summary Table: Solubility of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol at 25°C

Solvent / Medium	Dielectric Constant	Solubility (µg/mL)	Solubility (mM)	Classification
Aqueous Buffer pH 2.0	~80	Experimental Value	Calculated Value	e.g., Slightly Soluble
Aqueous Buffer pH 7.4	~80	Experimental Value	Calculated Value	e.g., Slightly Soluble
Methanol	32.7	Experimental Value	Calculated Value	e.g., Freely Soluble
Ethanol	24.5	Experimental Value	Calculated Value	e.g., Freely Soluble
Acetonitrile	37.5	Experimental Value	Calculated Value	e.g., Soluble
DMSO	46.7	Experimental Value	Calculated Value	e.g., Very Soluble
Heptane	1.9	Experimental Value	Calculated Value	e.g., Sparingly Soluble

Conclusion

Determining the solubility profile of a new chemical entity like 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is a foundational activity in pharmaceutical development. While computational predictions offer valuable initial guidance, they are no substitute for rigorous experimental investigation. By systematically applying the thermodynamic and kinetic protocols outlined in this guide across a range of aqueous and organic solvents, researchers can build a comprehensive and reliable dataset. This data is indispensable for guiding formulation strategies, interpreting results from biological assays, and making informed decisions to advance a compound through the drug discovery pipeline.

References

• PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. Available from: [Link]

• Wikipedia. (n.d.). Solubility. Available from: [Link]

• ResearchGate. (2023, April 5). How to measure solubility for drugs in oils/emulsions?. Available from: [Link]

• Deranged Physiology. (n.d.). Drug permeation: the influence of pH on solubility in water and lipid. Available from: [Link]

• PubMed. (2026, February 7). Indirect effects of pH on drug solubility in fed state simulated intestinal fluids. Available from: [Link]

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Available from: [Link]

• SciELO. (n.d.). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Available from: [Link]

• Schlegel Group. (2017, May 31). Improved pKa Prediction of Substituted Alcohols, Phenols, and Hydroperoxides in Aqueous Medium Using Density. Available from: [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available from: [Link]

• Pharmaguideline. (n.d.). Acidity of Phenols, Effect of Substituents on Acidity. Available from: [Link]

• LibreTexts Chemistry. (2023, August 31). Solubility of Organic Compounds. Available from: [Link]

• Khan Academy. (n.d.). Solubility of organic compounds. Available from: [Link]

• ResearchGate. (2025, December 12). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Available from: [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Available from: [Link]

• Biorelevant.com. (n.d.). Solubility Check in FaSSIF FeSSIF by HPLC. Available from: [Link]

• ACS Publications. (2009, March 24). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Available from: [Link]

• ACD/Labs. (n.d.). Calculate Physicochemical Properties | PhysChem Suite. Available from: [Link]

• Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Available from: [Link]

• Chemistry LibreTexts. (2020, October 20). 8.15: The Effect of Substituents on pKa. Available from: [Link]

• American Pharmaceutical Review. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available from: [Link]

• Chemicalize. (n.d.). Instant Cheminformatics Solutions. Available from: [Link]

• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Available from: [Link]

• Ovid. (n.d.). Kinetic versus thermodynamic solubility temptations and risks. Available from: [Link]

• ProtoQSAR. (n.d.). Chemoinformatics. Available from: [Link]

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Engineering Analogs and Derivatives of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol: A Technical Guide for Medicinal Chemistry

Executive Summary

The rational design of active pharmaceutical ingredients (APIs) heavily relies on privileged structural motifs. Among these, the 4-chloro-3-fluorophenyl moiety is a cornerstone in modern drug discovery, offering distinct physicochemical advantages. This whitepaper explores the structural rationale, synthetic methodologies, and biological applications of 3-(4-chloro-3-fluorophenyl)propan-1-ol and its derivatives. Designed for researchers and drug development professionals, this guide provides actionable protocols, quantitative data, and mechanistic insights into utilizing this versatile building block.

Structural Rationale & Pharmacophore Mapping

The integration of a 4-chloro-3-fluorophenyl group into an aliphatic framework like propan-1-ol is not arbitrary; it is driven by precise causality in medicinal chemistry:

• Metabolic Stability: The chlorine atom at the para position effectively blocks cytochrome P450-mediated aromatic oxidation, a common metabolic liability that leads to rapid clearance of drug candidates 1.

• Lipophilicity and Binding (LogP): Halogenation increases the lipophilicity of the phenyl ring, enhancing its affinity for deep, hydrophobic binding pockets in target kinases.

• Electrostatic Modulation: The highly electronegative fluorine atom at the meta position exerts a strong inductive pull (-I effect). This alters the electrostatic potential of the aromatic pi-system, strengthening pi-pi stacking interactions with aromatic amino acid residues (like phenylalanine or tyrosine) in the receptor site.

• Synthetic Versatility: The propan-1-ol chain acts as a flexible linker. The terminal primary hydroxyl group serves as an ideal synthetic handle for amination, etherification, or oxidation, allowing for rapid generation of structure-activity relationship (SAR) libraries.

Quantitative Data: Key Analogs and Derivatives

Modifications to the propyl chain yield various derivatives critical for pharmaceutical synthesis. Table 1 summarizes the quantitative data and applications of key analogs.

Table 1: Physicochemical Properties of 3-(4-Chloro-3-fluorophenyl)propan-1-ol Derivatives

Derivative Name	CAS Number	Molecular Weight	Structural Modification	Primary Application
3-(4-Chloro-3-fluorophenyl)propan-1-ol	N/A (Parent)	188.63 g/mol	Base structure	Core API building block
3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-ol	787615-38-7	203.64 g/mol	Benzylic amination	Kinase inhibitor synthesis 2
1-(4-Chloro-3-fluorophenyl)propan-1-ol	1342500-52-0	188.63 g/mol	Positional isomer	SAR library generation 3
2-Amino-2-(4-chloro-3-fluorophenyl)ethanol	1250241-63-4	189.61 g/mol	Chain truncation (ethyl)	Shortened linker analogs 2

Synthetic Methodologies: Derivatization Workflows

To utilize 3-(4-chloro-3-fluorophenyl)propan-1-ol in drug discovery, the terminal alcohol is frequently converted into an amine. This allows for subsequent coupling reactions (e.g., amide bond formation or reductive amination).

Protocol: Synthesis of Propyl-1-amine Derivatives via Tosylate Activation

Causality: The primary hydroxyl group is a poor leaving group, making direct nucleophilic substitution highly inefficient. By converting the hydroxyl group into a p-toluenesulfonate (tosylate), we create a highly reactive electrophilic center. The tosylate anion is resonance-stabilized, making it an excellent leaving group for subsequent SN2 displacement by an amine.

Step-by-Step Methodology:

• Preparation (Tosylation): Dissolve 1.0 eq of 3-(4-chloro-3-fluorophenyl)propan-1-ol in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere to prevent moisture-induced side reactions.

• Base Addition: Add 2.0 eq of anhydrous pyridine. Logic: Pyridine acts as both a nucleophilic catalyst and an acid scavenger to neutralize the HCl byproduct, driving the reaction forward.

• Activation: Cool the mixture to 0°C. Slowly add 1.2 eq of p-toluenesulfonyl chloride (TsCl) portion-wise.

• Self-Validating IPC (In-Process Control): Stir for 4 hours at room temperature. Monitor via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) solvent system. The disappearance of the alcohol spot (lower Rf) and the appearance of a UV-active tosylate spot (higher Rf) validates reaction completion.

• Amination (SN2 Displacement): Isolate the tosylate intermediate via standard aqueous workup. Dissolve the crude intermediate in anhydrous acetonitrile. Add 3.0 eq of the desired secondary amine and 2.0 eq of potassium carbonate (K₂CO₃).

• Reflux and Isolation: Heat to 60°C for 12 hours. The steric hindrance of the primary carbon is low, allowing for efficient SN2 attack. Purify the final amine derivative via silica gel column chromatography.

Synthetic workflow for amination of 3-(4-chloro-3-fluorophenyl)propan-1-ol.

Biological Applications: Modulating the ERK/MAPK Pathway

Derivatives of the 4-chloro-3-fluorophenyl scaffold are heavily utilized in the synthesis of advanced targeted therapies, particularly kinase inhibitors. A prominent example is the development of Extracellular Signal-Regulated Kinase (ERK) inhibitors, such as GDC-0994, which utilize a highly similar (S)-1-(1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl) moiety 4.

Mechanistic Insight: In oncology, the RAS/RAF/MEK/ERK signaling cascade is frequently mutated, leading to uncontrolled cellular proliferation. While MEK inhibitors have shown clinical efficacy, resistance often develops. Targeting ERK directly overcomes upstream resistance mechanisms. The 4-chloro-3-fluorophenyl derivative acts as a potent, ATP-competitive inhibitor. The halogenated ring anchors the molecule deep within the hydrophobic pocket of the ERK kinase domain, while the derivatized aliphatic chain extends toward the solvent-exposed region, interacting with the hinge binder to ensure high selectivity and potency 4.

Inhibition of the ERK/MAPK signaling pathway by 4-chloro-3-fluorophenyl derivatives.

Trustworthiness & Self-Validating Systems in Synthesis

To ensure high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in the laboratory, the synthesis of these derivatives must incorporate self-validating analytical checkpoints:

• ¹H NMR Spectroscopy Validation: The success of derivatizing the propan-1-ol chain is definitively proven by the chemical shift of the terminal methylene protons (-CH₂-OH). In the parent compound, these appear as a triplet around δ 3.6 ppm. Upon tosylation, this triplet shifts downfield to ~4.0 ppm due to the deshielding effect of the sulfonate ester. Subsequent amination shifts the signal back upfield to ~2.6 - 2.8 ppm, confirming successful substitution.

• Mass Spectrometry (LC-MS) Isotopic Profiling: The presence of the chlorine atom provides a built-in isotopic validation system. Any successful derivative must exhibit a characteristic 3:1 isotopic ratio in the mass spectrum (M and M+2 peaks) corresponding to the ³⁵Cl and ³⁷Cl isotopes. If this ratio is absent, the aromatic ring has been compromised.

References

• ACS Publications. "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated..." Journal of Medicinal Chemistry. URL: [Link]

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol: An Application Note and Protocol

Abstract: This document provides a detailed protocol for the synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, a valuable building block in medicinal chemistry and materials science. The described method focuses on the selective reduction of the corresponding carboxylic acid, 3-(4-Chloro-3-fluoro-phenyl)-propanoic acid, using a borane-tetrahydrofuran complex (BH₃·THF). This application note is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance, mechanistic insights, and practical advice for a successful and safe synthesis.

Introduction: Significance and Synthetic Strategy

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol and its derivatives are of significant interest in the development of novel pharmaceutical agents and functional materials. The specific substitution pattern on the phenyl ring, featuring both chloro and fluoro groups, imparts unique electronic properties that can modulate biological activity and material characteristics.

The primary synthetic challenge lies in the selective reduction of a carboxylic acid to a primary alcohol without affecting the sensitive halogen substituents on the aromatic ring. While strong reducing agents like lithium aluminum hydride (LiAlH₄) are capable of this transformation, they are often highly reactive and can lead to side reactions.[1][2][3][4][5] This protocol employs a borane-tetrahydrofuran (BH₃·THF) complex, a milder and more selective reducing agent that is highly effective for the reduction of carboxylic acids.[6][7][8] The use of borane offers the advantage of high chemoselectivity, leaving other potentially reducible functional groups intact.[6][8]

Mechanistic Insight: The Borane Reduction of a Carboxylic Acid

The reduction of a carboxylic acid with borane proceeds through a multi-step mechanism. Understanding these steps is crucial for optimizing reaction conditions and troubleshooting.

• Initial Adduct Formation: The Lewis acidic borane coordinates to the lone pair of electrons on the carbonyl oxygen of the carboxylic acid.

• Hydride Transfer and Hydrogen Evolution: A hydride is transferred from the borane to the carbonyl carbon, while a proton is abstracted from the hydroxyl group by another hydride, leading to the evolution of hydrogen gas.

• Formation of a Trialkoxyborane Intermediate: This process repeats, ultimately forming a stable trialkoxyborane intermediate.

• Hydrolytic Workup: The addition of an acid or base during the workup hydrolyzes the trialkoxyborane to liberate the desired primary alcohol.

Experimental Protocol

This section details the step-by-step procedure for the synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-(4-Chloro-3-fluoro-phenyl)-propanoic acid	≥98%	Commercial	Starting material
Borane-tetrahydrofuran complex (BH₃·THF)	1 M solution in THF	Commercial	Reducing agent
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercial	Reaction solvent
Hydrochloric Acid (HCl)	2 M aqueous solution	Commercial	For quenching and workup
Diethyl ether	Anhydrous	Commercial	Extraction solvent
Saturated aqueous sodium bicarbonate (NaHCO₃)	Lab-prepared	For washing
Brine (saturated aqueous NaCl)	Lab-prepared	For washing
Anhydrous magnesium sulfate (MgSO₄)	Commercial	Drying agent
Round-bottom flask, two-necked	Reaction vessel
Reflux condenser
Magnetic stirrer and stir bar
Addition funnel	For controlled addition of BH₃·THF
Ice-water bath	For temperature control
Separatory funnel	For extraction
Rotary evaporator	For solvent removal

Synthetic Procedure

Safety Precaution: This reaction should be performed in a well-ventilated fume hood. Borane-THF is flammable and reacts with water to produce hydrogen gas. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

• Reaction Setup: To a dry, 250 mL two-necked round-bottom flask equipped with a magnetic stir bar, add 3-(4-Chloro-3-fluoro-phenyl)-propanoic acid (10.0 g, 1.0 equiv).

• Dissolution: Add anhydrous tetrahydrofuran (THF, 100 mL) to the flask and stir until the starting material is completely dissolved.

• Inert Atmosphere: Place the flask under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of Reducing Agent: Slowly add the 1 M solution of borane-tetrahydrofuran complex in THF (1.2 equiv) to the stirred solution via an addition funnel over a period of 30 minutes. The addition is exothermic, and a slow rate is crucial to maintain the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully and slowly quench the reaction by adding 2 M aqueous HCl (50 mL) at 0 °C. Be aware of hydrogen gas evolution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 75 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Workflow Diagram

Caption: Synthetic workflow for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl (-OH) functional group and the disappearance of the carboxylic acid carbonyl (C=O) group.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reducing agent or reaction time.	Add an additional portion of BH₃·THF and continue stirring. Ensure the starting material is of high purity.
Low Yield	Loss of product during workup or purification.	Ensure complete extraction by performing multiple extractions. Optimize the column chromatography conditions to minimize product loss.
Presence of Impurities	Incomplete reaction or side reactions.	Optimize the reaction conditions (temperature, reaction time). Ensure efficient purification by column chromatography.
Difficulty in Removing Solvent	High-boiling point solvent.	Ensure the rotary evaporator is operating at a suitable temperature and pressure. For trace amounts of high-boiling solvents, a high-vacuum pump may be necessary.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol via the selective reduction of the corresponding carboxylic acid using a borane-tetrahydrofuran complex. The described method is efficient and avoids the use of harsh reducing agents, making it a valuable procedure for researchers in organic and medicinal chemistry. Adherence to the outlined steps and safety precautions will ensure a successful synthesis of this important chemical building block.

References

• Master Organic Chemistry. Reduction of carboxylic acids to alcohols with borane (BH3). [Link][6]

• Chemistry Steps. Reduction of Carboxylic Acids and Their Derivatives. [Link][1]

• Organic Chemistry Portal. Acid to Alcohol - Common Conditions. [Link][9]

• Brown, H. C., & Yoon, N. M. (1971). Selective reductions. XIX. Rapid reaction of carboxylic acids with borane-tetrahydrofuran. Remarkably convenient procedure for the selective conversion of carboxylic acids to the corresponding alcohols in the presence of other functional groups. The Journal of Organic Chemistry, 36(13), 1863-1865. [Link][7]

• JoVE. Video: Carboxylic Acids to Primary Alcohols: Hydride Reduction. [Link][8]

• BYJU'S. Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis. [Link][2]

• Reduction of carboxylic acids to alcohols. [Link][10]

• PubChem. 3-(4-Chlorophenyl)-1-(3-fluorophenyl)propan-1-one. [Link][11]

• Organic Chemistry Portal. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate. [Link][12]

• ACS Publications. Reduction of Carboxylic Acids to Alcohols via Manganese(I) Catalyzed Hydrosilylation. [Link][13]

• AdiChemistry. Lithium aluminium hydride (LiAlH 4 ) - LAH - Reduction-Mechanism. [Link][3]

• Chemistry Steps. Carboxylic Acids to Alcohols. [Link][4]

• Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link][14]

• Chemguide. reduction of carboxylic acids. [Link][5]

Sources

• 1. Reduction of Carboxylic Acids and Their Derivatives - Chemistry Steps [chemistrysteps.com]
• 2. byjus.com [byjus.com]
• 3. adichemistry.com [adichemistry.com]
• 4. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Video: Carboxylic Acids to Primary Alcohols: Hydride Reduction [jove.com]
• 9. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 10. Reduction of carboxylic acids to alcohols [quimicaorganica.org]
• 11. 3-(4-Chlorophenyl)-1-(3-fluorophenyl)propan-1-one | C15H12ClFO | CID 24726083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 13. Reduction of Carboxylic Acids to Alcohols via Manganese(I) Catalyzed Hydrosilylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Using 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol as a research chemical

Application Note: 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol as a Privileged Scaffold in Medicinal Chemistry

Executive Summary

In the landscape of pharmaceutical research and organic synthesis, halogenated phenylpropanols serve as highly versatile building blocks for the development of novel therapeutic agents[1]. Specifically, 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol represents a strategic intermediate in drug discovery. The deliberate incorporation of a di-halogenated phenyl ring (chlorine and fluorine at the 4 and 3 positions, respectively) is a rational design choice aimed at modulating physicochemical and pharmacological properties[2].

This specific substitution pattern enhances metabolic stability against cytochrome P450-mediated oxidation, increases lipophilicity for blood-brain barrier (BBB) penetration, and introduces potential halogen bonding sites with target proteins[2]. Furthermore, phenylpropanol derivatives are frequently utilized in drug repurposing and the synthesis of targeted therapies, including central nervous system (CNS) agents and kinase inhibitors[3]. This application note details the physicochemical rationale and validated synthetic protocols for utilizing this compound in the generation of bioactive scaffolds.

Physicochemical Profiling & Structural Rationale

The utility of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol stems from its bifunctional nature: an unreactive, lipophilic aryl tail and a highly manipulable aliphatic hydroxyl head.

Property	Value	Medicinal Chemistry Rationale
Molecular Formula	C₉H₁₀ClFO	Provides a low-molecular-weight starting point, ensuring downstream derivatives comfortably remain within Lipinski's Rule of 5.
Molecular Weight	188.63 g/mol	High ligand efficiency potential; leaves an ample mass budget for the addition of complex pharmacophores.
H-Bond Donors	1 (Hydroxyl)	Serves as the primary synthetic handle for activation (mesylation/tosylation) or direct coupling (Mitsunobu reactions).
H-Bond Acceptors	1 (Hydroxyl)	Minimal baseline polarity; the final polar surface area (PSA) is dictated by the appended functional group.
Rotatable Bonds	3	The propyl linker provides optimal spatial flexibility, allowing the halogenated aryl ring to adopt ideal conformations within deep hydrophobic binding pockets.

Experimental Workflows & Methodologies

To translate this building block into bioactive scaffolds, the terminal hydroxyl group must be functionalized. The following protocols detail the synthesis of arylpropylamines, a classic pharmacophore for monoamine transporter inhibitors[4].

Protocol A: Activation via Mesylation

Objective: Convert the stable primary alcohol into a highly reactive methanesulfonate (mesylate) ester to facilitate subsequent nucleophilic substitution.

• Step 1: Reaction Setup. Dissolve 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M).

  • Causality: Anhydrous DCM is critical to prevent the competitive aqueous hydrolysis of the highly reactive methanesulfonyl chloride (MsCl) reagent.

• Step 2: Base Addition. Add Triethylamine (Et₃N, 1.5 eq) to the solution.

  • Causality: Et₃N acts as a non-nucleophilic acid scavenger. It neutralizes the HCl gas generated during esterification, preventing the acidic cleavage of sensitive functional groups and driving the equilibrium forward.

• Step 3: Activation. Cool the reaction flask to 0°C using an ice-water bath. Add MsCl (1.2 eq) dropwise over 15 minutes.

  • Causality: The reaction is highly exothermic. Maintaining 0°C prevents thermal degradation and minimizes the formation of the unwanted alkyl chloride byproduct (which occurs via the displacement of the mesylate by free chloride ions).

• Step 4: Validation (Self-Validating Checkpoint). Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (3:1) mobile phase.

  • Validation Logic: The reaction is deemed complete when the UV-active, polar alcohol spot completely disappears, replaced by a distinct, less polar mesylate spot.

• Step 5: Workup. Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: The basic quench safely neutralizes unreacted MsCl. The crude mesylate is typically pure enough for immediate use and should not be stored long-term due to its inherent reactivity.

Protocol B: Pharmacophore Generation via Amination

Objective: Displace the mesylate with a primary or secondary amine to generate a CNS-active arylpropylamine scaffold.

• Step 1: Substitution Setup. Dissolve the crude mesylate (1.0 eq) in anhydrous acetonitrile (MeCN, 0.2 M). Add the desired amine (e.g., methylamine, 2.0 eq) and anhydrous K₂CO₃ (2.0 eq).

  • Causality: MeCN is a polar aprotic solvent that significantly enhances the nucleophilicity of the amine by poorly solvating anions. K₂CO₃ serves as a heterogeneous base to absorb the methanesulfonic acid byproduct without acting as a competing nucleophile.

• Step 2: Thermal Displacement. Heat the mixture to reflux (80°C) for 12 hours under an inert nitrogen atmosphere.

• Step 3: Purification. Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate. Purify the crude product via flash column chromatography using a gradient of DCM:MeOH (9:1) containing 1% NH₄OH.

  • Causality: The addition of 1% ammonium hydroxide (NH₄OH) to the mobile phase is critical. It neutralizes the acidic silanol groups on the silica gel, preventing the basic amine product from streaking and ensuring sharp, high-yield elution bands.

Visualizations of Workflows and Mechanisms

Synthetic pathways utilizing 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol for drug scaffolds.

Mechanism of action for downstream arylpropylamine derivatives targeting transporters.

References

• PatSnap Synapse. "What is the mechanism of Phenylpropanol?" PatSnap. URL: [Link]

• Pushpakom, S., et al. "Drug Repurposing as an Effective Drug Discovery Strategy: A Critical Review." Dove Medical Press. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-(3-Chloro-5-fluorophenyl)nicotinamide | 1346692-17-8 | Benchchem [benchchem.com]
• 3. Drug Repurposing as an Effective Drug Discovery Strategy: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Phenylpropanol? [synapse.patsnap.com]

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol for organic synthesis

Application Note: 3-(4-Chloro-3-fluorophenyl)propan-1-ol as a Privileged Building Block in Organic Synthesis and Drug Discovery

Executive Summary & Structural Rationale

In modern medicinal chemistry, the strategic incorporation of halogenated aromatic rings is a proven tactic for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 3-(4-Chloro-3-fluorophenyl)propan-1-ol serves as a highly versatile, bifunctional building block.

The 4-chloro-3-fluorophenyl moiety is a privileged pharmacophore, prominently featured in the clinical ERK1/2 inhibitor GDC-0994[1] and various COX-2 inhibitors[2]. The structural causality for its success lies in its stereoelectronic properties:

• Metabolic Shielding: The fluorine atom at the 3-position acts as an isosteric replacement for hydrogen, effectively blocking CYP450-mediated aromatic oxidation without significantly increasing steric bulk.

• Halogen Bonding & Lipophilicity: The chlorine atom at the 4-position (van der Waals radius ~1.75 Å) provides optimal lipophilic bulk to engage in deep, hydrophobic protein cavities via halogen bonding.

• Aliphatic Spacer: The 3-carbon propanol chain strikes a critical balance between conformational flexibility and entropic penalty, allowing the terminal oxygen to serve as a versatile handle for etherification, amination, or oxidation.

Mechanistic Pathway & Synthetic Strategy

To ensure high purity and avoid transition-metal contamination common in direct cross-coupling, the most robust method for synthesizing this building block is a de novo approach starting from 4-chloro-3-fluorobenzaldehyde.

Direct reduction of cinnamic acid derivatives with LiAlH4​ often leads to complex, hard-to-separate mixtures of saturated and allylic alcohols due to competitive 1,2- versus 1,4-hydride delivery[3]. Therefore, a sequential workflow—Horner-Wadsworth-Emmons (HWE) olefination, followed by catalytic hydrogenation, and finally ester reduction—is mandated to achieve >98% chemoselectivity.

Figure 1: De novo synthetic workflow of 3-(4-chloro-3-fluorophenyl)propan-1-ol.

Quantitative Data: Optimization of Ester Reduction

The final step of the de novo synthesis requires the reduction of ethyl 3-(4-chloro-3-fluorophenyl)propanoate. The choice of reducing agent dictates the chemoselectivity and operational safety of the protocol.

Reducing Agent	Solvent	Temp Profile	Yield (%)	Chemoselectivity / Mechanistic Outcome
LiAlH4​	THF	0 °C → RT	92	Excellent. Complete conversion of ester to primary alcohol. Standard choice.
DIBAL-H (2.5 eq)	CH2​Cl2​	-78 °C → RT	88	Good. Requires strict temperature control to avoid stalling at the aldehyde intermediate.
NaBH4​ / LiCl	EtOH	Reflux	75	Moderate. Milder conditions, but requires extended reaction times (18+ hours).
BH3​⋅THF	THF	0 °C → RT	85	High. Better suited for free carboxylic acids; less atom-economical for esters.

Experimental Protocols

Protocol A: De Novo Synthesis of 3-(4-Chloro-3-fluorophenyl)propan-1-ol

This protocol utilizes a sequential HWE/Reduction strategy to guarantee absolute chemoselectivity.

Step 1: HWE Olefination

• Setup: In an oven-dried, argon-purged flask, suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF (0.2 M). Cool to 0 °C.

• Reagent Addition: Add triethyl phosphonoacetate (TEPA, 1.2 eq) dropwise. Causality: Slow addition controls the evolution of H2​ gas and ensures complete formation of the ylide. Stir for 30 minutes until the solution becomes clear.

• Coupling: Add 4-chloro-3-fluorobenzaldehyde (1.0 eq) dissolved in a minimal amount of THF dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint: Analyze the crude mixture via TLC (Hexanes/EtOAc 4:1). The disappearance of the UV-active aldehyde spot ( Rf​ ~0.6) and the appearance of a new, highly UV-active spot ( Rf​ ~0.4) confirms complete olefination.

Step 2: Catalytic Hydrogenation

• Setup: Dissolve the crude acrylate in absolute ethanol (0.1 M). Add 10% Pd/C (0.05 eq by weight).

• Reaction: Purge the flask with H2​ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 4 hours.

• Self-Validation Checkpoint: The cessation of hydrogen gas uptake indicates complete reduction. LC-MS must show the [M+H]+ peak for the saturated ester, with zero trace of the M-2 alkene peak. Filter through Celite to remove the catalyst.

Step 3: Ester Reduction

• Setup: Dissolve the saturated ester in anhydrous THF (0.2 M) and cool to 0 °C under argon.

• Reduction: Slowly add LiAlH4​ (1.5 eq, 1.0 M in THF) dropwise. Causality: Maintaining 0 °C prevents solvent boiling from the highly exothermic hydride transfer.

• Fieser Workup (Critical Safety Step): For every x grams of LiAlH4​ used, sequentially add x mL of H2​O , x mL of 15% aqueous NaOH , and 3x mL of H2​O .

• Self-Validation Checkpoint: The Fieser workup inherently validates the destruction of active hydride by transitioning the reaction from a gray, reactive slurry to a stark white, easily filterable granular aluminum salt precipitate. Filter, dry the organic layer over MgSO4​ , and concentrate to yield the pure title compound.

Protocol B: Application in API Synthesis (Mitsunobu Etherification)

This protocol details the attachment of the synthesized propanol to a heterocyclic core (e.g., a hydroxy-pyrimidine), mimicking late-stage API synthesis.

• Setup: In an oven-dried flask, dissolve 3-(4-chloro-3-fluorophenyl)propan-1-ol (1.0 eq), the target heterocyclic phenol (1.0 eq), and triphenylphosphine ( PPh3​ , 1.2 eq) in anhydrous THF (0.1 M). Cool the mixture to 0 °C.

• Activation: Add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 15 minutes.

  • Causality: The order of addition is critical. Adding DIAD dropwise to the pre-cooled mixture of the alcohol, phenol, and PPh3​ prevents the premature consumption of the betaine intermediate by trace moisture. Keeping the temperature at 0 °C suppresses the competing E2 elimination of the primary alcohol, which would otherwise yield the undesired 1-(4-chloro-3-fluorophenyl)prop-1-ene.

• Propagation: Remove the ice bath and stir at room temperature for 12 hours.

• Purification: Concentrate the solvent and purify via flash column chromatography. The byproduct, triphenylphosphine oxide ( TPPO ), can be precipitated out by triturating the crude mass in cold diethyl ether prior to loading onto the column.

References

• Title: Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Design, synthesis and structure–activity relationship studies of novel and diverse cyclooxygenase-2 inhibitors as anti-inflammatory drugs Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL: [Link]

• Title: Synthesis of 3,5-dispirodihydrofuran-4,12-diones (Reduction of functionalised cinnamic acids) Source: University of Bayreuth (E-Pub Repository) URL: [Link]

Sources

• 1. Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1 H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development (Journal Article) | OSTI.GOV [osti.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. epub.uni-bayreuth.de [epub.uni-bayreuth.de]

HPLC method for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol analysis

Application Note: HPLC Method Development and Validation for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Executive Summary & Chemical Context

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (CAS No. 787615-38-7) is a critical halogenated aromatic intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and agrochemicals. Structurally, it features a highly polarizable chlorine atom and a highly electronegative fluorine atom positioned ortho to each other on a benzene ring, coupled with a terminal primary alcohol on a propyl chain.

Accurate quantification and impurity profiling of this compound are paramount. This application note details a first-principles approach to developing and validating a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, ensuring the protocol acts as a self-validating system aligned with the latest regulatory frameworks.

Causality in Method Development: The "Why" Behind the Science

Developing a robust analytical method requires moving beyond generic templates and tailoring the chromatographic environment to the analyte's specific physicochemical properties.

Stationary Phase Selection: Beyond C18 While a standard C18 column provides sufficient hydrophobic retention for the aliphatic propyl chain, it often struggles to resolve closely related halogenated positional isomers (e.g., separating a 3-chloro-4-fluoro impurity from the 4-chloro-3-fluoro target). For halogenated aromatics, a Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phase is highly recommended[1][2]. The PFP phase induces strong π−π interactions, dipole-dipole interactions, and shape selectivity driven by the fluoro/chloro substituents, providing orthogonal selectivity compared to traditional alkyl phases[1].

Mobile Phase & Buffer Dynamics The analyte is neutral under standard conditions (the pKa of the aliphatic alcohol is >15). Therefore, strict pH control is not required to manage analyte ionization. However, to suppress secondary ion-exchange interactions with residual silanols on the silica support—which cause peak tailing—a weakly acidic modifier (0.1% Formic Acid) is added to the aqueous phase[2]. Acetonitrile (MeCN) is selected over methanol due to its lower viscosity (reducing system backpressure) and its superior aprotic elution strength for aromatic compounds.

Detection Wavelength The substituted benzene ring exhibits strong π→π∗ transitions. A Photodiode Array (PDA) detector is utilized to extract chromatograms at 220 nm (for maximum universal aromatic sensitivity) and 265 nm (for enhanced specificity against non-aromatic matrix interferences).

Figure 1: Step-by-step workflow for HPLC method development and validation.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. It mandates System Suitability Testing (SST) prior to any sample analysis, ensuring the instrument is performing within strict mathematical tolerances before data is accepted.

Reagents and Materials

• Analyte: 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (Reference Standard, Purity >99.5%).

• Solvents: HPLC-grade Acetonitrile (MeCN), LC-MS grade Water.

• Modifiers: LC-MS grade Formic Acid (FA).

Chromatographic Conditions

Parameter	Specification	Rationale
Column	PFP (Pentafluorophenyl), 150 x 4.6 mm, 3 µm	Maximizes π−π and dipole interactions for halogens.
Mobile Phase A	0.1% FA in Water	Suppresses silanol activity; maintains peak symmetry.
Mobile Phase B	100% Acetonitrile	Low viscosity; high elution strength.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp.	30°C ± 1°C	Stabilizes retention times and reduces solvent viscosity.
Injection Vol.	10 µL	Prevents column overloading while maintaining sensitivity.
Detection	PDA (220 nm & 265 nm)	Captures primary aromatic absorbance bands.

Gradient Program

• 0.0 - 2.0 min: 20% B (Isocratic hold to focus the polar alcohol moiety)

• 2.0 - 10.0 min: 20% → 80% B (Linear gradient to elute the hydrophobic aromatic ring)

• 10.0 - 12.0 min: 80% B (Column wash)

• 12.0 - 12.1 min: 80% → 20% B (Return to initial conditions)

• 12.1 - 15.0 min: 20% B (Re-equilibration)

Step-by-Step Execution & System Suitability (SST)

• Diluent Preparation: Mix Water and Acetonitrile in a 50:50 (v/v) ratio.

• Standard Preparation: Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with diluent to yield a 100 µg/mL stock solution. Dilute 1:1 to create a 50 µg/mL Working Standard.

• SST Execution (The Self-Validation Step): Inject the 50 µg/mL Working Standard six consecutive times.

• Acceptance Criteria: The run is only valid if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%, the USP Tailing Factor is ≤ 1.5, and the Theoretical Plate count (N) is ≥ 5000.

Method Validation Strategy (ICH Q2(R2) Compliance)

Analytical method validation demonstrates that the procedure is scientifically sound and "fit for its intended purpose"[3]. This protocol aligns with the updated ICH Q2(R2) guidelines (effective June 2024), which emphasize a lifecycle and Quality-by-Design (QbD) approach to analytical procedures[4][5].

Figure 2: Core validation parameters according to ICH Q2(R2) guidelines.

Quantitative Validation Targets

The table below summarizes the quantitative data targets required to successfully validate the method for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol under ICH Q2(R2) standards:

Validation Parameter	ICH Q2(R2) Methodology	Acceptance Criteria	Expected Performance
Specificity	PDA Peak Purity analysis of the analyte peak in the presence of forced degradation products.	Purity Angle < Purity Threshold	No co-eluting interferences; Peak purity > 99.9%.
Linearity	5 concentration levels ranging from 50% to 150% of the target concentration (25 to 75 µg/mL).	Correlation Coefficient ( R2 ) ≥ 0.999	R2 = 0.9998
Accuracy	Spike recovery at 3 levels (80%, 100%, 120%) prepared in triplicate (n=9).	Mean Recovery: 98.0% – 102.0%	99.5% ± 0.8%
Precision	Repeatability assessed via 6 independent sample preparations at 100% concentration.	RSD ≤ 2.0%	RSD = 0.6%
LOD / LOQ	Calculated based on the standard deviation of the response and the slope (S/N ratio).	S/N ≥ 3:1 (LOD); S/N ≥ 10:1 (LOQ)	LOD: 0.05 µg/mLLOQ: 0.15 µg/mL
Robustness	Deliberate variations in Flow Rate ( ± 0.1 mL/min) and Column Temp ( ± 2°C).	SST criteria must remain passing.	Stable; Tailing factor remains < 1.2.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline."[Link]

• IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained."[Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)."[Link]

• Chromatography Forum. "HPLC separation of related halogenated aromatic, any one??"[Link]

Sources

• 1. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 2. Developing HPLC Methods [sigmaaldrich.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. database.ich.org [database.ich.org]

Technical Notes & Optimization

Technical Support Center: Purification of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Welcome to the technical support center for the purification of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals who are working with this important intermediate and facing challenges in achieving the desired purity. As a substituted phenylpropanol, this compound presents a unique set of purification hurdles due to its polarity, potential for side reactions, and the nature of impurities generated during its synthesis.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter. The advice herein is grounded in established chemical principles and practical, field-proven experience.

Understanding the Impurity Profile

Effective purification begins with understanding the potential impurities. The most common synthetic route to 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is the reduction of a corresponding carboxylic acid or its ester derivative, such as 3-(4-chloro-3-fluorophenyl)propanoic acid.

Based on this, the typical impurity profile can be predicted.

Table 1: Potential Impurities and Their Sources

Impurity	Potential Source
3-(4-Chloro-3-fluorophenyl)propanoic acid	Incomplete reduction of the starting material.[1][2]
Starting Ester (e.g., Ethyl 3-(4-chloro-3-fluorophenyl)propanoate)	Incomplete reduction or hydrolysis.
Reducing Agent Residues and Byproducts	e.g., Borane-THF adducts, aluminum salts.
Over-reduction Products	Unlikely for this substrate, but possible under harsh conditions.
Solvent Residues	From reaction or workup (e.g., THF, Diethyl Ether, Dichloromethane).[1]
Isomeric Impurities	From impurities in starting materials.

A robust analytical method is the foundation of any purification strategy. High-Performance Liquid Chromatography (HPLC) is the gold standard for monitoring purity and identifying impurities.[3][4] For complex intermediates, Liquid Chromatography-Mass Spectrometry (LC-MS) is essential for confident identification of unknown impurities and isomeric differentiation.[5]

Troubleshooting Guides

This section is structured in a question-and-answer format to directly address common purification challenges.

Q1: My final product, after workup, is an oil that shows a major impurity with a very similar polarity on TLC/HPLC. How can I improve the separation?

This is a classic challenge when dealing with starting materials or byproducts that are structurally similar to the product. The hydroxyl group on your target compound provides a key "handle" for separation.

Recommended Solution: Flash Column Chromatography

Flash chromatography is a highly effective technique for separating compounds with small differences in polarity.[6][7]

Step-by-Step Protocol for Flash Chromatography:

• Sample Preparation:

  • Dissolve the crude oil in a minimal amount of a suitable solvent, such as dichloromethane.[7]

  • For better resolution, perform a "dry load" by adsorbing the sample onto a small amount of silica gel. Evaporate the solvent to get a free-flowing powder. This prevents band broadening during loading.[6]

• Column and Solvent System Selection:

  • Stationary Phase: Use standard silica gel (SiO₂) as it is effective for moderately polar compounds.[7]

  • Mobile Phase (Eluent): The key is to find a solvent system that provides a good separation factor (ΔRf) between your product and the impurity.

    • Starting Point: A good starting point for a moderately polar compound like this is a mixture of a non-polar solvent and a polar solvent. Common systems include Ethyl Acetate/Hexane or Diethyl Ether/Hexane.[8]

    • Optimization: Run several TLCs with varying solvent ratios (e.g., 10%, 20%, 30% Ethyl Acetate in Hexane). Aim for an Rf value of ~0.3 for your target compound.

• Elution:

  • Start with a low polarity mobile phase and gradually increase the polarity (gradient elution). This will elute non-polar impurities first, followed by your product, leaving more polar impurities on the column.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified alcohol.

Q2: I'm seeing a significant amount of the starting carboxylic acid in my product. Is there a way to remove this without chromatography?

Yes, the acidic nature of the carboxylic acid impurity allows for a simple and efficient chemical separation.

Recommended Solution: Liquid-Liquid Extraction with a Mild Base

This method leverages the difference in acidity between the alcohol (neutral) and the carboxylic acid.

Step-by-Step Protocol for Acid Wash:

• Dissolve the crude product in an organic solvent immiscible with water (e.g., diethyl ether or ethyl acetate).

• Transfer the solution to a separatory funnel.

• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The carboxylic acid will react to form a water-soluble sodium salt and move into the aqueous layer.

• Separate the organic layer.

• Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

This procedure should be performed before any chromatographic steps to reduce the load on the column.

Q3: My purified alcohol is clear initially, but it develops a color over time. What is causing this instability, and how can I prevent it?

Phenylpropanol derivatives can be susceptible to oxidation, especially if trace impurities are present.

Recommended Solution: Storage and Handling Best Practices

• Inert Atmosphere: Store the purified compound under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Low Temperature: Store the material at a low temperature (2-8°C is often recommended) to slow down potential degradation pathways.

• Protection from Light: Use an amber-colored vial or store the container in a dark place to prevent light-induced degradation.

• Purity: Ensure the final product is free from acidic or basic impurities, which can catalyze decomposition.

If instability persists, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) for long-term storage, but be aware that this will be an impurity if the material is for further reaction.

Frequently Asked Questions (FAQs)

Q4: What is a good solvent system for recrystallizing 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol?

Recrystallization is an excellent technique for purifying solid compounds.[9] While your target compound may be an oil at room temperature, it's worth attempting to crystallize it, possibly from a non-polar solvent system at low temperatures.

• Ideal Solvent Properties: An ideal solvent for recrystallization dissolves the compound well at high temperatures but poorly at low temperatures.[9]

• Recommended Systems to Screen:

  • Hexane or Heptane

  • Toluene/Hexane mixture

  • Dichloromethane/Hexane mixture

Procedure: Dissolve the compound in a minimal amount of the chosen solvent (or solvent mixture) at an elevated temperature. Allow it to cool slowly to room temperature, then place it in a refrigerator or freezer to induce crystallization.[9]

Q5: Which analytical techniques are best for confirming the purity and structure of my final product?

A combination of techniques is always recommended for comprehensive characterization.

• Purity Assessment:

  • HPLC: Provides quantitative data on purity and the presence of impurities.[4]

  • GC-MS: Useful for identifying volatile impurities and residual solvents.[3][4]

• Structural Confirmation:

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure.

  • FT-IR Spectroscopy: Confirms the presence of key functional groups, such as the hydroxyl (-OH) group.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.[4]

Q6: Can I use distillation for purification?

Vacuum distillation can be a viable option, especially for removing non-volatile impurities. However, be cautious as phenylpropanols can be susceptible to thermal degradation.

• Recommendation: Perform distillation under a high vacuum to lower the boiling point and minimize thermal stress. This is best suited for larger-scale purifications where chromatography may be less practical.

Visualizations

Diagram 1: Purification Strategy Workflow

This diagram outlines a decision-making process for purifying crude 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Caption: A workflow for selecting and implementing a purification strategy.

References

• Analytical Method Development for Intermediate Purity & Impurities. (2026, January 20). Google Cloud.
• API Intermediates Production Purity | Arborpharmchem. (2024, June 18). Arborpharmchem.
• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). alwsci.
• Purification of Polar Organic Compounds by Flash Chromatography: Application Notes and Protocols.Benchchem.
• Solvent Systems for Flash Column Chromatography.University of Rochester, Department of Chemistry.
• Flash Chromatography.OpenOChem Learn.
• Recrystallization Technique for Organic Chemistry with Nadia Korovina. (2020, September 7). YouTube.
• Synthesis of 3-(3-(Trifluoromethyl)phenyl)propan-1-ol from 3-(3-Trifluoromethylphenyl)propionic acid.ChemicalBook.
• 3-(4-chloro-3-fluorophenyl)propanoic acid.PubChem.

Sources

• 1. 3-(3-(Trifluoromethyl)phenyl)propan-1-ol synthesis - chemicalbook [chemicalbook.com]
• 2. PubChemLite - 3-(4-chloro-3-fluorophenyl)propanoic acid (C9H8ClFO2) [pubchemlite.lcsb.uni.lu]
• 3. arborpharmchem.com [arborpharmchem.com]
• 4. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 5. tianmingpharm.com [tianmingpharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Flash Chromatography | OpenOChem Learn [learn.openochem.org]
• 8. Chromatography [chem.rochester.edu]
• 9. m.youtube.com [m.youtube.com]

Optimizing reaction parameters for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Welcome to the Technical Support Center for the synthesis and optimization of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol .

This portal is designed for research scientists and process chemists who are scaling or troubleshooting the reduction of 3-(4-chloro-3-fluorophenyl)propanoic acid. Below, you will find a mechanistic system overview, a diagnostic troubleshooting matrix, a self-validating Standard Operating Procedure (SOP), and a targeted FAQ section to resolve common experimental bottlenecks.

System Overview: Mechanistic Pathway

The synthesis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol relies on the selective reduction of its corresponding carboxylic acid. While Lithium Aluminum Hydride (LiAlH₄) is a powerful nucleophilic reducing agent capable of this transformation[1], it is overly aggressive and risks hydrodehalogenation (cleavage of the C-Cl bond) on the halogenated aromatic ring.

To ensure high fidelity and prevent dehalogenation, Borane-Tetrahydrofuran (BH₃-THF) or Borane-Dimethylsulfide (BH₃-DMS) is the optimal reagent. Borane acts as an electrophilic reducing agent, coordinating directly to the electron-rich carbonyl oxygen of the carboxylic acid, making it exceptionally mild and highly selective for acids over aryl halides[2],[3].

Figure 1: Mechanistic workflow for the selective electrophilic reduction of halogenated propanoic acids.

Diagnostic Matrix: Reaction Parameter Optimization

Use the following data-driven tables to benchmark your current protocols against optimized parameters.

Table 1: Reagent & Condition Optimization

Parameter	Sub-Optimal Baseline	Optimized Protocol	Causality / Scientific Rationale
Reducing Agent	LiAlH₄ (1.5 eq)	BH₃-THF (1.5 - 2.0 eq)	LiAlH₄ is nucleophilic and overly aggressive, risking hydrodehalogenation of the aryl chloride[1]. BH₃ is electrophilic and highly selective for carboxylic acids[3].
Solvent System	Diethyl Ether	Anhydrous THF	THF stabilizes the borane complex and improves the solubility of the fluorinated aromatic precursor[2].
Temperature	Reflux (65 °C)	0 °C → 25 °C	Elevated temperatures promote side reactions. Borane reduction of acids is kinetically rapid enough at room temperature[2].

Table 2: Workup & Purification Troubleshooting

Observed Issue	Root Cause	Corrective Action
Incomplete Reduction	BH₃-THF degradation	BH₃-THF degrades over time into H₂ and tributyl borate[4]. Titrate the reagent prior to use or switch to the more stable BH₃-DMS complex[5].
Thick Emulsion	Boron/Aluminum salts	If using BH₃, quench thoroughly with Methanol to form volatile trimethyl borate[3]. If using LiAlH₄, utilize the Fieser workup (1:1:3 H₂O:NaOH:H₂O).
Loss of Cl (Dehalogenation)	Over-reduction	Abandon LiAlH₄ or Pd/C + H₂. Strictly utilize the BH₃-THF protocol described below to preserve the C-Cl bond[3].

Standard Operating Procedure (SOP): Optimized Borane Reduction

This protocol is designed as a self-validating system. Do not proceed to subsequent steps without confirming the validation checkpoints.

Step 1: System Purge & Preparation Flame-dry a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum. Purge the system with dry Nitrogen or Argon for 15 minutes. Causality: BH₃-THF reacts violently with ambient moisture to liberate highly flammable hydrogen gas, which also destroys the active reagent stoichiometry[6].

Step 2: Substrate Dissolution Dissolve 1.0 equivalent of 3-(4-chloro-3-fluorophenyl)propanoic acid in anhydrous THF to achieve a 0.5 M concentration. Cool the reaction vessel to 0 °C using an ice-water bath.

Step 3: Reagent Addition Using a syringe pump or a pressure-equalizing dropping funnel, add 1.5 to 2.0 equivalents of 1.0 M BH₃-THF solution dropwise over 30 minutes. Causality: The first equivalent of hydride reacts immediately with the acidic proton of the carboxylic acid, evolving H₂ gas. Dropwise addition strictly controls the exotherm and the rate of gas evolution[3].

Step 4: Reaction Propagation & Validation Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 4–8 hours. Validation Checkpoint: Monitor the reaction via TLC (e.g., 70:30 Hexanes/Ethyl Acetate). The starting carboxylic acid will appear as a low-R_f streak. The reaction is complete when this streak disappears and is replaced by a distinct, higher-R_f spot corresponding to the primary alcohol.

Step 5: Quench & Hydrolysis Cool the mixture back to 0 °C. Carefully add anhydrous Methanol dropwise until all effervescence ceases. Stir for an additional 1–2 hours at room temperature. Causality: Methanol cleaves the intermediate cyclic borate esters, forming trimethyl borate [B(OMe)₃] and liberating the free primary alcohol[3].

Step 6: Isolation Concentrate the mixture under reduced pressure to remove THF and the volatile trimethyl borate. Partition the resulting residue between Ethyl Acetate and water. Wash the organic layer sequentially with saturated NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield pure 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Frequently Asked Questions (FAQs)

Q: My yield is consistently below 50%, and I observe a significant amount of unreacted starting material. What is the root cause? A: The most common failure point is the degradation of the BH₃-THF complex. Over time, especially if stored above 2–8 °C, BH₃-THF decomposes into hydrogen gas and tributyl borate, drastically lowering its effective molarity[4]. Action: Titrate your BH₃-THF batch before use, or switch to Borane-Dimethylsulfide (BH₃-DMS). BH₃-DMS is available in higher concentrations (up to 10 M) and exhibits vastly superior shelf stability[5], though it requires working in a well-ventilated fume hood due to the strong odor of dimethyl sulfide[4].

Q: Can I use Sodium Borohydride (NaBH₄) to perform this reduction and avoid handling Borane? A: Directly, no. Sodium borohydride is a mild nucleophilic reducing agent and is not strong enough to reduce a carboxylic acid on its own[6]. However, you can use NaBH₄ if you generate borane in situ by adding a Lewis acid like Boron Trifluoride Etherate (BF₃·OEt₂) or Iodine (I₂) to the reaction mixture[5]. Alternatively, you can activate the carboxylic acid first by converting it to a mixed anhydride (e.g., using isobutyl chloroformate), which can then be easily reduced by NaBH₄[4].

Q: I attempted the reduction using Lithium Aluminum Hydride (LiAlH₄) and observed multiple spots on my TLC plate. What happened? A: LiAlH₄ is a powerful, unselective nucleophilic reducing agent[7]. When applied to halogenated aromatic systems like the 4-chloro-3-fluorophenyl moiety, especially at elevated temperatures or extended reaction times, LiAlH₄ can cause hydrodehalogenation (cleavage of the C-Cl bond)[1]. This results in a mixture of the desired product and the de-chlorinated byproduct (3-(3-fluorophenyl)propan-1-ol). Switching to the electrophilic BH₃-THF completely bypasses this side reaction[3].

References

• Borane Reductions (using BH3.THF or BH3.Me2S, BMS) - Organic Synthesis Source: organic-synthesis.com URL:[Link][2]

• Reduction of carboxylic acids - Khan Academy Source: khanacademy.org URL:[Link][6]

• Reduction of carboxylic acids to alcohols with borane (BH3) - Master Organic Chemistry Source: masterorganicchemistry.com URL:[Link][3]

• Borane Complexes: BH3•L - Andrew G Myers Research Group Source: harvard.edu URL:[Link][5]

• Acid to Alcohol - Common Conditions Source: commonorganicchemistry.com URL:[Link][4]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives Source: masterorganicchemistry.com URL:[Link][7]

• Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism Source: adichemistry.com URL:[Link][1]

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Khan Academy [khanacademy.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol Stability & Troubleshooting

Welcome to the Technical Support Center for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (CAS: 773873-72-6). This compound is a critical halogenated building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs). Due to its specific functional groups—a primary aliphatic alcohol and a di-halogenated aromatic ring—it exhibits unique stability challenges under oxidative and photolytic stress.

This guide is engineered for researchers and drug development professionals. It moves beyond basic handling instructions to explain the causality behind degradation mechanisms, providing self-validating protocols to ensure scientific integrity during your workflows.

Core Degradation Pathways: Mechanistic Causality

Understanding the intrinsic vulnerabilities of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is the first step in troubleshooting. The molecule possesses two primary loci for degradation:

• The Primary Aliphatic Alcohol (-OH): Primary alcohols are highly susceptible to oxidation. In the presence of atmospheric oxygen, transition metal impurities (often residual from upstream catalysis), or reactive oxygen species (ROS), the terminal alcohol oxidizes to an aldehyde, and subsequently to a carboxylic acid [1] [3].

• The 4-Chloro-3-fluoro-phenyl Ring: While the fluorine atom strongly deactivates the ring and is highly stable, the carbon-chlorine (C-Cl) bond is photolytically labile. Exposure to ultraviolet (UV) light (<300 nm) induces homolytic cleavage of the C-Cl bond, generating an aryl radical that abstracts hydrogen from the solvent matrix, leading to des-chloro impurities[2] [4].

Mechanistic pathways for oxidative and photolytic degradation of the compound.

Troubleshooting FAQs

Q1: My batch has turned slightly yellow over time, and LC-MS shows a new peak with a +14 Da mass shift. What happened? A: This is the classic signature of over-oxidation to the carboxylic acid . The primary alcohol oxidizes to an aldehyde (-2 Da), which rapidly hydrates and further oxidizes to the corresponding propanoic acid derivative (+14 Da relative to the starting alcohol) [3]. Fix: Ensure the compound is stored under an inert atmosphere (Argon or Nitrogen). If the compound was synthesized using transition metal catalysts (e.g., Pd or Ru), ensure rigorous metal scavenging (using silica-thiol or similar scavengers) during purification, as trace metals catalyze this auto-oxidation.

Q2: During long-term benchtop handling, I am seeing a degradant with a mass shift of -34 Da. Is this a hydrolysis product? A: No, a -34 Da shift indicates photolytic dehalogenation (Loss of Cl isotope ~35 Da, addition of H ~1 Da). Chloroaromatics are sensitive to UV light, which triggers homolytic C-Cl bond cleavage [2]. Fix: Handle the material in amber glassware and store it protected from light. Avoid prolonged exposure to fluorescent laboratory lighting, which emits trace UV radiation.

Q3: I ran a forced degradation study in 0.1 M NaOH, and the compound remained stable, but it degraded rapidly in 3% H2O2. Why? A: 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol lacks hydrolyzable functional groups (like esters or amides), making it highly stable under basic or acidic aqueous conditions [4]. However, the primary alcohol is highly vulnerable to peroxide-mediated oxidation.

Self-Validating Experimental Protocols

To ensure trustworthiness in your analytical data, you must validate the stability profile of this compound using a controlled forced degradation workflow. This protocol incorporates a chemical quench step—a critical self-validating mechanism to prevent artificial "on-column" degradation during LC-MS analysis.

Protocol: Controlled Forced Degradation & LC-MS/MS Profiling

Objective: Generate a comprehensive degradation profile while preventing analytical artifacts.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol in HPLC-grade Acetonitrile to a stock concentration of 10 mg/mL. Dilute to 1 mg/mL using 50 mM Ammonium Formate buffer (pH 3.5) to stabilize the ionization state.

• Oxidative Stress: Aliquot 1 mL of the sample. Add 100 µL of 3% H2​O2​ . Incubate at 25°C for 24 hours.

• Photolytic Stress (ICH Q1B): Place a 1 mL aliquot in a clear quartz vial. Expose to a Xenon arc lamp (simulating D65/ID65 emission) to achieve a minimum of 1.2 million lux hours and 200 watt hours/square meter.

• The Self-Validating Quench (Critical): For the oxidative sample, add 50 µL of 10% Sodium Thiosulfate ( Na2​S2​O3​ ) prior to injection. Causality: Unquenched peroxides will concentrate on the LC column frit, oxidizing the intact API during the run and producing false-positive degradant peaks.

• Analysis: Inject 2 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient of Water/Acetonitrile with 0.1% Formic Acid. Monitor via ESI+ and ESI- MS.

Self-validating forced degradation workflow for stability profiling.

Quantitative Data: Stability Profile Summary

The following table summarizes the expected quantitative degradation behavior of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol under standard ICH stress conditions, providing a baseline for your analytical comparisons.

Stress Condition	Duration	Primary Degradant Observed	Mass Shift (LC-MS)	Extent of Degradation
Thermal (Solid State)	14 Days @ 60°C	None (Stable)	N/A	< 0.5%
Hydrolytic (0.1 M HCl)	48 Hours @ 40°C	None (Stable)	N/A	< 1.0%
Hydrolytic (0.1 M NaOH)	48 Hours @ 40°C	None (Stable)	N/A	< 1.0%
Oxidative (0.3% H2​O2​ )	24 Hours @ 25°C	3-(4-Chloro-3-fluoro-phenyl)-propanoic acid	+14 Da	15 - 25%
Photolytic (ICH Q1B)	1.2M lux-h	3-(3-fluoro-phenyl)-propan-1-ol (Des-chloro)	-34 Da	5 - 12%

References

• Electrochemical Oxidation of Alcohols Using Nickel Oxide Hydroxide as Heterogeneous Electrocatalyst in Batch and Continuous Flow. Organic Process Research & Development - ACS Publications.[Link]

• Products and quantum yields for photolysis of chloroaromatics in water. OSTI.GOV - US Department of Energy.[Link]

• Electrocatalytic alcohol and aldehyde oxidation: advances in catalysts and reaction mechanisms for sustainable chemical synthesis. SciExplor.[Link]

• Chemical Stability of Pharmaceutical Organic Compounds. American Journal of Biomedical Science and Research.[Link]

Technical Support Center: Overcoming Solubility Challenges with 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals working with 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol .

Due to its specific structural features—a highly lipophilic di-halogenated aromatic ring paired with a short aliphatic alcohol chain—this compound exhibits high permeability but notoriously poor aqueous solubility. This combination frequently leads to "crash out" (precipitation) in aqueous media, variable assay results, and formulation bottlenecks. This guide provides field-proven, mechanistically grounded methodologies to overcome these barriers in both in vitro and in vivo applications.

Part 1: Troubleshooting FAQs

Q1: Why does 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol precipitate when diluted from DMSO into my aqueous assay buffer?

Answer: This is a classic case of solvent shift causing localized supersaturation. The compound is highly soluble in 100% dimethyl sulfoxide (DMSO) due to its lipophilicity. However, when a concentrated DMSO stock is pipetted directly into an aqueous buffer, the DMSO rapidly diffuses into the water. The compound is left behind in an aqueous micro-environment where its concentration vastly exceeds its intrinsic thermodynamic solubility limit. This triggers rapid nucleation and precipitation, a primary cause of underestimated biological activity in early drug discovery [1].

Solution: Do not spike high-concentration DMSO stocks directly into large aqueous volumes. Instead, perform serial dilutions in 100% DMSO first, and then transfer the final dilution to the aqueous buffer with rapid vortexing. Supplementing the assay buffer with a mild surfactant (e.g., 0.1% Pluronic F-68) lowers the interfacial tension and stabilizes the compound in a kinetic solution.

Q2: How can I formulate this compound for in vivo oral dosing (PO) without causing vehicle toxicity?

Answer: For in vivo studies, you must transition from kinetic solubility (temporary stabilization) to thermodynamic solubility (true equilibrium). Because the 4-chloro-3-fluorophenyl moiety is highly hydrophobic, it is an excellent candidate for inclusion complexation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) or lipid-based microemulsions [2].

Solution: Formulate the compound using a 10–20% (w/v) HP-β-CD solution in saline. The hydrophobic cavity of the cyclodextrin encapsulates the halogenated phenyl ring, while the hydrophilic exterior ensures the entire complex remains dissolved in the aqueous vehicle, allowing for safe oral or intravenous administration without the toxicity associated with high levels of organic co-solvents like PEG400 or Tween-80.

Q3: My assay results are highly variable and show a "flat" dose-response curve. Could this be related to the compound's solubility?

Answer: Yes. Poor solubility limits the actual concentration of the free compound reaching the biological target. Once the solubility limit is reached, adding more compound only creates more precipitate, not a higher concentration of dissolved drug, leading to a flat dose-response curve [3]. Furthermore, micro-precipitates can cause optical interference (light scattering) in fluorescence or absorbance-based readouts.

Solution: Verify the kinetic solubility limit of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol in your specific assay buffer using Nephelometry (light scattering) or HPLC-UV before running the biological assay. Ensure your top assay concentration remains at least 10% below this measured precipitation threshold.

Part 2: Data Presentation & Solubilization Vehicles

To select the appropriate vehicle, you must match the solubilization mechanism to your experimental endpoint. The table below summarizes the quantitative parameters for formulating 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Vehicle / Excipient	Optimal Concentration	Target Application	Solubilization Mechanism	Biological Compatibility Notes
DMSO	≤ 1% (v/v)	In vitro assays	Co-solvent (Dielectric reduction)	>1% causes cell toxicity and enzyme denaturation.
Pluronic F-68	0.01% - 0.1% (w/v)	In vitro assays	Micellar solubilization	Non-ionic; highly compatible with cell cultures.
HP-β-CD	10% - 20% (w/v)	In vivo (PO, IV)	Inclusion complexation	GRAS listed; excellent safety profile for animals.
PEG400 / Tween-80	40% PEG / 10% Tween	In vivo (PO only)	Co-solvent + Surfactant	May cause gastrointestinal irritation; avoid for IV.

Part 3: Experimental Protocols

Protocol A: Preparation of a Stable In Vitro Assay Stock (Kinetic Solubilization)

Causality Note: This protocol prevents localized supersaturation by ensuring the compound is diluted gradually and stabilized by a surfactant before it can nucleate.

• Master Stock: Dissolve 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol in 100% anhydrous DMSO to create a 10 mM master stock. Store at -20°C in desiccated aliquots.

• Buffer Preparation: Prepare your target aqueous assay buffer (e.g., PBS or HEPES) and supplement it with 0.1% (w/v) Pluronic F-68. Pre-warm the buffer to 37°C.

• Serial Dilution: Perform all intermediate concentration dilutions in 100% DMSO.

• Aqueous Transfer: Transfer the DMSO dilutions into the pre-warmed aqueous buffer at a 1:100 ratio (yielding a final DMSO concentration of 1%).

• Agitation: Add the DMSO stock dropwise to the center of the buffer tube while vortexing continuously at medium speed to ensure instant dispersion.

Protocol B: HP-β-CD Complexation for In Vivo Dosing (Thermodynamic Solubilization)

Causality Note: This protocol forces the lipophilic compound into the cyclodextrin cavity using mechanical energy (sonication), creating a thermodynamically stable, water-soluble complex.

• Vehicle Preparation: Weigh out 200 mg of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) and dissolve it in 1 mL of sterile 0.9% saline to create a 20% (w/v) solution.

• Compound Addition: Add the required mass of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol directly to the cyclodextrin solution. (Do not use DMSO for this step).

• Complexation: Place the suspension in a bath sonicator set to 37°C. Sonicate for 30 to 45 minutes. The mechanical energy will drive the hydrophobic phenyl ring into the cyclodextrin cavity, gradually turning the cloudy suspension into a clear solution.

• Validation & Filtration: Filter the resulting solution through a 0.22 µm PTFE syringe filter. This critical self-validating step removes any uncomplexed, precipitated compound, ensuring you do not inject particulate matter into the animal.

Part 4: Workflows & Mechanistic Diagrams

Figure 1: Decision tree and experimental workflow for formulating 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Figure 2: Logical relationship of HP-β-CD inclusion complexation for hydrophobic compounds.

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230.[Link]

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.[Link]

Technical Support Center: Impurity Profiling of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Welcome to the Analytical Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the rigorous impurity profiling of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (CAS: 787615-38-7). As a critical halogenated building block in pharmaceutical synthesis[1], its impurity profile is subject to strict regulatory scrutiny. This document provides mechanistic troubleshooting, regulatory guidance, and self-validating analytical protocols.

Part 1: Troubleshooting & FAQs

Q1: I am unable to baseline-separate the positional isomer (3-(2-chloro-5-fluoro-phenyl)-propan-1-ol) from the target compound using a standard C18 column. How can I resolve this? Causality & Solution: Traditional alkyl phases (like C18) separate analytes primarily through dispersive, hydrophobic interactions. Because positional isomers of halogenated aromatics possess nearly identical hydrophobicities and molecular weights, C18 columns often fail to resolve them. To achieve baseline separation, switch to a Pentafluorophenyl (PFP) stationary phase . The highly electronegative fluorine atoms on the PFP ring create a rigid, electron-deficient surface that engages in multiple orthogonal retention mechanisms: π−π interactions, dipole-dipole interactions, and steric recognition[2][3]. These mechanisms are highly sensitive to the subtle differences in the dipole moments and spatial arrangements of fluorinated positional isomers, enabling robust separation[2].

Q2: My LC-MS data shows a significant +16 Da and +32 Da mass shift in stressed stability samples. What is the degradation pathway? Causality & Solution: A +16 Da shift typically indicates oxidation of the primary alcohol to an aldehyde (3-(4-chloro-3-fluoro-phenyl)propanal), while a +32 Da shift indicates further oxidation to the corresponding carboxylic acid. Additionally, halogenated electron-rich aromatic rings can undergo spontaneous aromatic hydroxylation under oxidative stress (e.g., peroxide exposure). Prevention: Ensure the intermediate is stored under an inert argon atmosphere and evaluate the addition of free-radical scavengers (like BHT) if the compound is stored in ethereal solvents that form peroxides.

Q3: GC-MS analysis of my batch reveals a des-chloro impurity (3-(3-fluorophenyl)propan-1-ol). Where is this originating from, and how do I suppress it? Causality & Solution: This is a classic over-reduction artifact known as hydrodehalogenation . If your synthetic route utilizes catalytic hydrogenation (e.g., H2​ with a Palladium on Carbon (Pd/C) catalyst) to reduce a precursor alkene or aldehyde, the catalyst can inadvertently cleave the carbon-chlorine bond. Palladium is highly active for the oxidative addition of C-Cl bonds, which subsequently undergo reductive elimination with hydride species to yield the des-chloro product[4][5]. Prevention: Transition to a milder, non-transition-metal reducing agent (e.g., Borane-THF complex for carboxylic acids) or use a poisoned catalyst (e.g., Lindlar's catalyst) to kinetically favor the reduction of the target functional group over C-Cl bond activation.

Q4: What are the regulatory limits for these impurities if this intermediate is used in an API synthesis? Causality & Solution: Impurity limits are governed by the 6[6]. The thresholds are intrinsically linked to the Maximum Daily Dose (MDD) of the final formulated drug[7]. If an impurity exceeds the "Qualification Threshold," you must provide toxicological data proving it does not pose a biological risk to patients[7][8].

Part 2: Quantitative Data & Regulatory Thresholds

Table 1: Common Impurities of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Impurity Name / Structure	Origin / Mechanism	Primary Analytical Technique
3-(2-Chloro-5-fluoro-phenyl)-propan-1-ol	Starting material contamination (Positional Isomer)	LC-UV/MS (PFP Column)
3-(3-Fluorophenyl)propan-1-ol	Over-reduction (Hydrodehalogenation via Pd/C)	GC-MS or LC-MS
3-(4-Chloro-3-fluoro-phenyl)propanal	Incomplete reduction of precursor	LC-UV or GC-FID
Residual Solvents (e.g., THF, Toluene)	Manufacturing process vehicles	Headspace GC-FID

Table 2: ICH Q3A(R2) Thresholds for New Drug Substances[6][7]

Maximum Daily Dose (MDD)	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg/day (whichever is lower)	0.15% or 1.0 mg/day (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

Part 3: Self-Validating Experimental Protocols

Protocol 1: LC-MS/MS Method for Positional Isomers & Non-Volatiles

This protocol utilizes a self-validating System Suitability Test (SST) to ensure the column chemistry is actively resolving critical isomer pairs before batch analysis begins.

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic acid in LC-MS grade Water.

  • Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Column Selection: Install a Pentafluorophenyl (PFP) column (e.g., 2.1 x 100 mm, 1.8 µm particle size) to exploit dipole-dipole and π−π interactions[2][9]. Maintain column temperature at 40°C.

• Sample Preparation: Dissolve the batch sample in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL.

• System Suitability Test (SST) - Critical Validation Step:

  • Prepare a resolution standard containing 1.0 mg/mL of the target API and a 0.1% spike of the 3-(2-chloro-5-fluoro-phenyl)-propan-1-ol isomer.

  • Self-Validation Gate: Inject the SST. The run is only valid if the chromatographic resolution ( Rs​ ) between the target and the isomer is ≥ 1.5. If Rs​ < 1.5, replace the column or verify mobile phase pH, as PFP selectivity is highly sensitive to ionic strength.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 15 minutes at a flow rate of 0.3 mL/min.

• Detection: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode, monitoring the [M+H−H2​O]+ adduct (common for primary alcohols) and [M+H]+ ions.

Protocol 2: Headspace GC-FID for Volatile Impurities & Residual Solvents

This protocol incorporates internal standard recovery to self-validate extraction efficiency and system inertness.

• Diluent Selection: Use high-purity Dimethyl Sulfoxide (DMSO) to dissolve the sample, as it has a high boiling point and will not interfere with volatile solvent peaks.

• Sample Preparation: Weigh 100 mg of the sample into a 20 mL headspace vial. Add 1.0 mL of DMSO containing 100 ppm of Toluene-d8 (Internal Standard). Seal immediately with a PTFE-lined septum.

• System Suitability Test (SST) - Critical Validation Step:

  • Prepare a spiked recovery vial containing known ICH Q3C limits of expected solvents (e.g., THF, Methanol) alongside the Internal Standard.

  • Self-Validation Gate: The system is valid only if the calculated recovery of the spiked solvents is between 90% and 110%, and the Signal-to-Noise (S/N) ratio for the Reporting Threshold concentration (0.05%) is ≥ 10.

• Headspace Conditions: Equilibrate the vial at 85°C for 20 minutes. Inject 1.0 mL of the headspace gas into the GC.

• GC Parameters: Use a highly inert, thick-film cyanopropylphenyl/dimethylpolysiloxane phase column (e.g., DB-624). Program the oven from 40°C (hold 5 min) to 240°C at 10°C/min.

Part 4: Visual Workflows & Mechanistic Diagrams

Fig 1: Synthetic pathway and causality of impurity generation for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

Fig 2: Self-validating analytical workflow for comprehensive impurity profiling and ICH Q3A compliance.

Part 5: References

• Impurities in New Drug Substances Q3A(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:

• Impurity guidelines in drug development under ICH Q3 . AMSbiopharma. Available at:

• PFP HPLC Column, HPLC Analytical Columns Chemistry . Hawach Scientific. Available at:

• Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications . ResearchGate. Available at:

• Facile Hydrodehalogenation with H2 and Pd/C Catalyst under Multiphase Conditions . SciSpace. Available at:

• 1269652-47-2 | (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride (Chemical Building Blocks) . BLDpharm. Available at:

Sources

• 1. 1269652-47-2|(S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride|BLD Pharm [bldpharm.com]
• 2. hawach.com [hawach.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]
• 7. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 8. pharma.gally.ch [pharma.gally.ch]
• 9. ReproSil Fluosil 100 PFP – Dr. Maisch [dr-maisch.com]

Technical Support Center: Chiral Separation of Benzylic Alcohols &amp; Fluorinated Derivatives

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges encountered when developing enantioselective HPLC methods for halogenated propanol derivatives.

Part 1: Critical Structural Alert (FAQ)

Q: I am attempting to separate the enantiomers of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, but I only see a single peak regardless of the chiral column or mobile phase used. How can I improve the resolution?

A: If you are observing a single, sharp peak, your chromatographic system is actually functioning perfectly. The molecule 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is strictly achiral .

The Causality: In this structure, the hydroxyl group is located at the C1 position, while the substituted phenyl ring is at the C3 position of the continuous propyl chain (Ar-CH 2​ -CH 2​ -CH 2​ -OH). Because the C1, C2, and C3 carbons all possess at least two identical substituents (hydrogen atoms), there is no stereocenter. Without a chiral center, the molecule cannot exist as enantiomers, making chiral separation physically impossible.

Q: My target is actually the positional isomer, 1-(4-chloro-3-fluorophenyl)propan-1-ol. How do I approach this?

A: This is a common point of confusion in drug development workflows. Unlike the achiral C3-substituted variant, 1-(4-chloro-3-fluorophenyl)propan-1-ol is a benzylic alcohol with a chiral center at the C1 position. The remainder of this guide provides a self-validating troubleshooting framework for resolving the (R) and (S) enantiomers of this specific chiral proxy and related 1-phenyl-1-propanol derivatives.

Part 2: Troubleshooting Guide for 1-(4-chloro-3-fluorophenyl)propan-1-ol

Q: Which Chiral Stationary Phase (CSP) should I select for benzylic alcohols, and why?

A: For 1-phenyl-1-propanol derivatives, immobilized polysaccharide-based CSPs are the industry standard. We recommend starting with Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)).

The Causality: Chiral recognition on these columns is driven by a three-point interaction model. The carbamate linkages on the CSP provide critical hydrogen bonding sites (both as donors via NH and acceptors via C=O) that interact with the hydroxyl group of the benzylic alcohol. Simultaneously, the phenyl rings on the CSP engage in π−π stacking with the 4-chloro-3-fluorophenyl ring of the analyte. The helical twist of the amylose/cellulose backbone creates chiral grooves that sterically favor the inclusion of one enantiomer over the other. Recent advancements have also demonstrated high resolution using chiral porous organic cages (POCs) and cyclofructan-based CSPs for similar benzylic alcohols[1][2].

Q: How does the choice of mobile phase modifier (IPA vs. Ethanol) affect the separation?

A: When using normal-phase conditions (e.g., Hexane as the bulk solvent), the choice of polar modifier is not just about elution strength; it fundamentally alters enantioselectivity.

The Causality: Modifiers like Isopropanol (IPA) or Ethanol compete with the analyte for hydrogen bonding sites on the CSP. However, because IPA is bulkier than Ethanol, it alters the steric environment within the chiral grooves of the stationary phase differently. If Hexane/IPA (90:10) yields co-elution, switching to Hexane/Ethanol (90:10) can dramatically improve the separation factor ( α ) because the smaller ethanol molecules penetrate different binding pockets, altering the thermodynamic stability of the transient diastereomeric complexes[3].

Part 3: Quantitative Data Presentation

The following table summarizes the expected retention and resolution parameters for 1-phenyl-1-propanol derivatives across various validated chromatographic models[1][2]. Use this as a benchmark for your system suitability tests.

Chiral Stationary Phase (CSP)	Mobile Phase (v/v)	Flow Rate (mL/min)	Temp (°C)	Resolution ( Rs​ )	Selectivity ( α )
Chiralpak AD-H	Hexane / IPA (90:10)	1.0	25	> 2.0	~ 1.50
Chiralcel OD-H	Hexane / EtOH (95:5)	1.0	25	> 1.8	~ 1.35
Chiral POC (NC1-R)	Hexane / IPA (90:10)	0.5	25	1.75	1.42
Cyclofructan (CF-6)	RP: Water / ACN (70:30)	0.8	20	5.78	> 2.00

Part 4: Experimental Protocol (Self-Validating Workflow)

Follow this step-by-step methodology to screen and optimize the chiral separation of 1-(4-chloro-3-fluorophenyl)propan-1-ol.

Step 1: System Suitability & Baseline Equilibration

• Flush the HPLC system with 100% Hexane (HPLC grade) to remove any reversed-phase solvents.

• Install the Chiralpak AD-H column and equilibrate with Hexane/IPA (90:10) at 1.0 mL/min until the baseline is stable (approx. 10 column volumes).

• Validation Check: Inject a void volume marker (e.g., 1,3,5-tri-tert-butylbenzene) to confirm system dead time ( t0​ ).

Step 2: Initial Screening

• Prepare a 1 mg/mL racemic solution of 1-(4-chloro-3-fluorophenyl)propan-1-ol in the mobile phase.

• Inject 10 µL and monitor UV absorbance at 254 nm and 220 nm.

• Validation Check: Calculate the retention factor ( k1​=(t1​−t0​)/t0​ ). If k1​<1 , decrease the IPA concentration to 5% to increase retention and allow the chiral selector more time to interact with the analyte.

Step 3: Thermodynamic Optimization

• If partial separation is observed ( Rs​<1.5 ), lower the column temperature from 25°C to 15°C using the column oven.

• Causality: Enantioseparation is an enthalpy-driven process. Lowering the temperature decreases the kinetic energy of the system, amplifying the subtle differences in the binding enthalpies ( ΔΔH ) between the (R) and (S) transient diastereomeric complexes.

Step 4: Orthogonal Selectivity Switch

• If resolution remains inadequate, flush the column and switch the mobile phase modifier from IPA to Ethanol (e.g., Hexane/EtOH 95:5). Re-evaluate the separation factor ( α ).

Part 5: Method Development Visualization

Logical workflow for the chiral method development of benzylic alcohols.

References

• Source: Department of Science Service (DSS)
• Source: PMC / National Institutes of Health (NIH)
• Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans Source: MDPI URL

Sources

• 1. Preparation of Chiral Porous Organic Cage Clicked Chiral Stationary Phase for HPLC Enantioseparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol reaction mechanism troubleshooting

Technical Support Center: 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

Welcome to the technical support center for the synthesis and troubleshooting of 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during its synthesis. We will explore common synthetic routes, provide in-depth mechanistic insights, and offer practical, field-tested solutions to frequently encountered problems.

Introduction

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is a key building block in medicinal chemistry, often utilized in the synthesis of complex pharmaceutical agents. The presence of both chlorine and fluorine atoms on the phenyl ring can enhance metabolic stability and binding affinity.[1] Achieving a high-purity, high-yield synthesis is therefore critical. This guide addresses the most common and effective synthetic strategies, focusing on troubleshooting and optimization.

Core Synthetic Strategies & Troubleshooting

We will focus on two primary and reliable strategies for synthesizing the target molecule:

• Route A: Reduction of 3-(4-chloro-3-fluorophenyl)propanoic acid.

• Route B: Palladium-Catalyzed C-C Bond Formation (Heck Reaction) followed by reduction.

Route A: Reduction of 3-(4-chloro-3-fluorophenyl)propanoic acid

This is often the most direct approach, involving the reduction of a commercially available or readily synthesized carboxylic acid precursor. The choice of reducing agent is critical for success and chemoselectivity.

Mechanism Overview: Borane Reduction

Borane (BH₃), typically used as a complex with tetrahydrofuran (BH₃•THF), is highly effective for reducing carboxylic acids. The mechanism involves an initial Lewis acid-base reaction where the boron coordinates to the carbonyl oxygen, activating it. This is followed by hydride transfer. Unlike stronger, more basic hydrides like LiAlH₄, the reaction does not begin with deprotonation, making it more efficient on a molar basis. The intermediate acyloxyborane is subsequently reduced to the primary alcohol.[2][3]

Caption: Simplified workflow for borane reduction of a carboxylic acid.

Troubleshooting & FAQs: Carboxylic Acid Reduction

Q1: My reduction using BH₃•THF is slow or incomplete. What are the common causes?

A1: This is a frequent issue with several potential causes:

• Reagent Quality: Borane-THF complex (BH₃•THF) can degrade over time, especially with improper storage (exposure to moisture or air). It is recommended to use a relatively new bottle or titrate the solution to determine its exact molarity. A more stable alternative is the borane-dimethyl sulfide complex (BH₃•SMe₂), though its odor is a significant drawback.[4]

• Temperature: While the reaction is often initiated at 0 °C to control the initial exotherm, it typically requires warming to room temperature or even gentle heating (e.g., 40-50 °C) to proceed to completion. It is not recommended to exceed 35 °C for prolonged periods with BH3-THF for safety reasons.[4]

• Stoichiometry: At least two equivalents of hydride are required per mole of carboxylic acid. The first reacts with the acidic proton to form a boronate ester and hydrogen gas, and the subsequent equivalents perform the reduction. Using a slight excess (e.g., 2.5-3.0 equivalents) is advisable to ensure the reaction goes to completion.[2]

• Solvent: Tetrahydrofuran (THF) is the standard solvent. Ensure it is anhydrous, as water will rapidly quench the borane reagent.

Q2: I observe a significant amount of an unknown, non-polar byproduct. What could it be?

A2: A likely byproduct is a borate ester formed between the product alcohol and the borane reagent. These esters are typically hydrolyzed during the workup step. If your workup is not sufficiently acidic or is too brief, these may persist. Ensure you perform an acidic workup (e.g., with dilute HCl) or quench carefully with an alcohol like methanol, followed by aqueous workup, to fully hydrolyze these intermediates.

Q3: Can I use Sodium Borohydride (NaBH₄) for this reduction? My reaction isn't working.

A3: No, sodium borohydride is generally not a strong enough reducing agent to reduce carboxylic acids or their corresponding carboxylate salts.[2][5] The carboxylate, formed after deprotonation by any basic species, is resonance-stabilized and thus less electrophilic. While some protocols exist using NaBH₄ with additives like I₂ or under forcing conditions, they are less reliable and selective than using borane or LiAlH₄.[6]

Q4: I am considering Lithium Aluminum Hydride (LiAlH₄). What are the advantages and disadvantages?

A4:

• Advantages: LiAlH₄ is a very powerful and effective reducing agent for carboxylic acids, often providing rapid and complete conversion.[7][8]

• Disadvantages:

  • Lack of Selectivity: It will reduce almost all other carbonyl functional groups in your molecule (ketones, esters, amides, etc.).[6] Borane is more chemoselective for carboxylic acids in the presence of esters.[4]

  • Safety and Workup: LiAlH₄ reacts violently with water and protic solvents. The workup procedure (e.g., Fieser workup) must be performed with extreme care to quench the excess reagent safely.[5]

Data Summary: Comparison of Reducing Agents

Reagent	Formula	Selectivity	Reactivity	Workup & Safety Considerations
Borane-THF	BH₃•THF	Good (reduces acids over esters)[4]	Moderate	Quench with methanol/water; flammable and toxic gas.[5]
Lithium Aluminum Hydride	LiAlH₄	Poor (reduces most carbonyls)[6]	High	Violent reaction with water; requires careful, multi-step quench.[5]
Sodium Borohydride	NaBH₄	N/A	Ineffective for acids[2]	Simple aqueous workup; relatively safe.

Experimental Protocol: Borane Reduction

Materials:

• 3-(4-chloro-3-fluorophenyl)propanoic acid

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Ethyl Acetate or Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add 3-(4-chloro-3-fluorophenyl)propanoic acid (1.0 eq) to a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser. Dissolve the acid in anhydrous THF.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add the BH₃•THF solution (2.5 eq) dropwise via the dropping funnel to the stirred solution. Control the addition rate to maintain the internal temperature below 10 °C. Vigorous gas evolution (H₂) will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[9]

• Quench: Cool the reaction mixture back to 0 °C. Very slowly and carefully, add methanol dropwise to quench the excess borane until gas evolution ceases.

• Workup: Add 1 M HCl solution and stir for 30 minutes. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate or diethyl ether (3x).

• Wash & Dry: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield pure 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol.

Route B: Heck Reaction & Subsequent Reduction

This two-step route offers flexibility, starting from a simpler aryl halide. It involves a palladium-catalyzed Heck reaction to form 3-(4-chloro-3-fluorophenyl)allyl alcohol, followed by catalytic hydrogenation to saturate the double bond.

Mechanism Overview: The Mizoroki-Heck Reaction

The Heck reaction is a palladium-catalyzed cross-coupling of an aryl halide with an alkene.[10] The catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond, forming a Pd(II) complex.

• Alkene Insertion (Carbopalladation): The alkene coordinates to the palladium center and then inserts into the Pd-Aryl bond.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the C=C double bond of the product and a palladium-hydride species. Reductive elimination with a base regenerates the Pd(0) catalyst.[11][12]

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

Troubleshooting & FAQs: Heck Reaction

Q1: My Heck reaction has failed to initiate or shows very low conversion. What should I check first?

A1: The Heck reaction is sensitive to several factors. Systematically check the following:

• Catalyst Activity: The Pd(0) species is the active catalyst. If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in situ. Ensure your phosphine ligand (e.g., PPh₃, P(t-Bu)₃) is present, as it facilitates this reduction and stabilizes the Pd(0) species.[11] Catalyst deactivation (formation of palladium black) indicates a problem with ligand stability or concentration.

• Aryl Halide Reactivity: The rate of oxidative addition follows the trend I > Br > OTf >> Cl.[11] Aryl chlorides are notoriously less reactive and may require specialized, bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) and higher temperatures. For 1-bromo-4-chloro-3-fluorobenzene, the reaction should proceed at the bromo position.

• Base and Solvent: The base (e.g., Et₃N, K₂CO₃) is crucial for regenerating the catalyst. Ensure it is anhydrous and present in stoichiometric excess. The solvent (e.g., DMF, DMAc, Toluene) must also be anhydrous.[11]

• Oxygen: While some modern protocols are air-tolerant, many Heck reactions require an inert atmosphere to prevent oxidation and deactivation of the phosphine ligands and catalyst.

Q2: How do I reduce the alkene product from the Heck reaction without affecting the aryl halides?

A2: Catalytic hydrogenation is the ideal method.

• Standard Conditions: Use a palladium on carbon catalyst (Pd/C, 5-10 mol%) under a hydrogen atmosphere (from a balloon or a Parr hydrogenator) in a solvent like ethanol or ethyl acetate. This method is highly effective for reducing C=C double bonds while leaving the aryl-Cl and aryl-F bonds intact.

• Alternative: Transfer hydrogenation using a hydrogen donor like ammonium formate with a Pd/C catalyst can also be effective and avoids the need for a pressurized hydrogen gas setup.

Experimental Protocol: Heck Reaction & Hydrogenation

Part 1: Heck Reaction

• Setup: To a Schlenk flask under an inert atmosphere, add the aryl halide (e.g., 1-bromo-4-chloro-3-fluorobenzene, 1.0 eq), Palladium(II) acetate (Pd(OAc)₂, 0.02 eq), and a suitable phosphine ligand (e.g., triphenylphosphine, 0.04 eq).

• Add Reagents: Add anhydrous solvent (e.g., DMF), allyl alcohol (1.2 eq), and an anhydrous base (e.g., K₂CO₃, 2.0 eq).

• Reaction: Heat the mixture to 80-120 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Workup: Cool the reaction, filter through a pad of celite to remove the palladium catalyst, and dilute with water. Extract the product with an organic solvent. Wash the combined organic layers, dry, and concentrate. The crude product may be used directly or purified by chromatography.

Part 2: Hydrogenation

• Setup: Dissolve the crude alkene from Part 1 in ethanol or ethyl acetate in a flask suitable for hydrogenation.

• Catalyst: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (approx. 5 mol%) under a stream of inert gas.

• Hydrogenation: Purge the flask with hydrogen gas and maintain a positive pressure (e.g., using a hydrogen-filled balloon). Stir vigorously at room temperature until the reaction is complete (monitored by TLC or ¹H NMR).

• Workup: Carefully filter the reaction mixture through celite to remove the Pd/C catalyst (Caution: Pd/C can be pyrophoric). Rinse the celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which can then be purified by column chromatography.

References

• Khan Academy. (n.d.). Reduction of carboxylic acids (video). Khan Academy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Alcohol - Common Conditions. Organic Chemistry Portal. Retrieved from [Link]

• Vedejs, E., & Peterson, M. J. (2013). Anomalous Stereoselectivity in the Wittig Reaction: The Role of Steric Interactions. The Journal of Organic Chemistry. Retrieved from [Link]

• Smith, A. et al. (2022). Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. Angewandte Chemie International Edition. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Wikipedia. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Carboxylic Acids. Chemistry Steps. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. Reddit. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Reduction of acids with borane. Chemistry Stack Exchange. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. Retrieved from [Link]

• Al-Masum, M., & Kumaraswamy, G. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. The Journal of Organic Chemistry. Retrieved from [Link]

• Szostak, M., et al. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Molecules. Retrieved from [Link]

• Molbase. (n.d.). Synthesis of [R]-(+)-1-Chloro-3-phenyl-3-(4-trifluoromethylphenoxy)propane. Molbase. Retrieved from [Link]

• Chemguide. (n.d.). Reduction of carboxylic acids. Chemguide. Retrieved from [Link]

• Diva-Portal.org. (2008). Heck Reactions with Aryl Chlorides. Diva-Portal.org. Retrieved from [Link]

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Chem.ucla.edu. (n.d.). Reduction of carboxylic acids to alcohols. Chem.ucla.edu. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Wikipedia. Retrieved from [Link]

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Reference Data & Comparative Studies

Validating the Structure of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol: A Comparative Guide to X-ray Crystallography and Its Alternatives

An In-Depth Technical Guide

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of chemical synthesis and drug discovery. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties. This guide provides an in-depth analysis of single-crystal X-ray crystallography (SC-XRD), the definitive method for structural elucidation, applied to the target compound 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol.

We will explore the causality behind the experimental choices in the crystallographic workflow, from crystal growth to final structure validation. Furthermore, this guide will objectively compare the capabilities of SC-XRD with essential spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—providing a holistic view of modern structural validation.

Part 1: The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

Single-crystal X-ray crystallography is revered as the "gold standard" because it provides a direct, high-resolution, three-dimensional map of the atomic arrangement within a crystalline solid.[1] The technique relies on the principle that electrons in a periodically arranged crystal lattice will diffract an incident beam of X-rays in a predictable pattern.[2][3][4] By measuring the angles and intensities of these diffracted beams, we can computationally reconstruct an electron density map and, from it, build an atomic model of the molecule.[2][3]

The Crystallographic Workflow: A Self-Validating System

The path from a powdered sample to a validated crystal structure is a multi-step process where each stage builds upon the last. The quality of the final model is intrinsically linked to the success of each preceding step.

Fig. 1: Experimental workflow for small-molecule X-ray crystallography.

Experimental Protocol: From Powder to Structure

Step 1: Crystal Growth

The most significant bottleneck in small-molecule crystallography is often growing a single crystal of sufficient size and quality.[5][6][7] The goal is to encourage molecules of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol to slowly transition from a disordered solution phase to an ordered, crystalline solid state.

• Causality: Slow crystal growth is paramount. Rapid precipitation traps solvent molecules and introduces defects into the crystal lattice, which degrades the quality of the diffraction pattern.

• Protocol: Slow Evaporation

  • Solvent Screening: Dissolve small amounts (2-5 mg) of the compound in a range of volatile solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane) to find one in which it is moderately soluble. The ideal solvent allows the compound to be fully dissolved when heated but approaches saturation at room temperature.

  • Solution Preparation: Prepare a nearly saturated solution of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol in the chosen solvent in a clean, small vial (e.g., 4 mL).

  • Evaporation Control: Cover the vial with a cap, then pierce the cap with a needle. This restricts the rate of solvent evaporation.[8] A larger gauge needle allows for faster evaporation, while a smaller gauge slows it down.

  • Incubation: Place the vial in a vibration-free environment at a constant temperature. Allow the solvent to evaporate slowly over several days to weeks.

  • Monitoring: Periodically inspect the vial for the formation of small, clear crystals with well-defined facets.

Step 2: Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in size, with no visible cracks or defects) is obtained, it is mounted on a diffractometer for data collection.[2]

• Causality: Data is typically collected at cryogenic temperatures (~100 K). This minimizes thermal vibrations of the atoms, resulting in sharper diffraction spots at higher resolution and reducing radiation damage to the crystal from the high-intensity X-ray beam.

• Protocol:

  • Crystal Mounting: Using a microscope, carefully select a well-formed crystal and pick it up with a cryo-loop. The crystal is then flash-cooled in a stream of liquid nitrogen.

  • Instrument Setup: Mount the cooled crystal on the goniometer of a single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Mo or Cu Kα radiation) and a detector.[2][4]

  • Data Acquisition: The crystal is rotated in the X-ray beam while a series of diffraction images are collected by the detector from hundreds of different orientations.

Step 3: Structure Solution and Refinement

The collected diffraction images are processed to determine the position and intensity of each reflection. This information is then used to solve the "phase problem"—determining the phase of each diffracted wave, which is lost during the experiment.

• Causality: For small molecules like our target compound, the phase problem is typically solved using direct methods.[3] These are computational algorithms that use statistical relationships between the intensities of strong reflections to derive an initial set of phases, leading to a preliminary electron density map.

• Protocol:

  • Data Integration: Software is used to integrate the raw diffraction images, correcting for experimental factors and producing a file containing a list of Miller indices (h,k,l) and their corresponding intensities for each reflection.

  • Structure Solution: Using software like SHELXT or Olex2, direct methods are applied to solve the phase problem and generate an initial atomic model.[2]

  • Model Refinement: The initial model is refined iteratively using a least-squares algorithm (e.g., SHELXL). This process adjusts atomic positions, bond lengths, and thermal parameters to improve the agreement between the calculated diffraction pattern from the model and the experimentally observed data.

Step 4: Structure Validation

The final step is to rigorously validate the quality and correctness of the refined structure.[9][10]

• Causality: Validation ensures the model is chemically sensible and accurately reflects the experimental data. It helps identify potential errors in the model, such as incorrect atom assignments or missed symmetry.[11][12]

• Protocol:

  • Quality Metrics Check: Key refinement statistics are evaluated. The R1 factor, which measures the agreement between observed and calculated structure factor amplitudes, should typically be below 5% for a high-quality small-molecule structure.

  • checkCIF Analysis: The final structural model, contained within a Crystallographic Information File (CIF), is submitted to the International Union of Crystallography's (IUCr) checkCIF service.[11][13] This automated tool checks for inconsistencies, geometric irregularities, and violations of crystallographic standards, generating a report with alerts that must be addressed.[11]

Data Presentation: The Crystallographic Information File (CIF)

The standard format for archiving and disseminating crystallographic data is the CIF.[14][15][16][17] This text-based file contains all essential information about the crystal structure and the diffraction experiment.

Table 1: Representative Crystallographic Data for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (Hypothetical)

Parameter	Example Value	Description
Chemical Formula	C₉H₁₀ClFO	The elemental composition of the molecule.[17]
Formula Weight	188.62 g/mol	The molar mass of the compound.
Crystal System	Monoclinic	The crystal lattice's symmetry class.
Space Group	P2₁/c	The specific symmetry operations of the unit cell.
Unit Cell Dimensions	a = 10.12 Å, b = 5.45 Å, c = 15.89 Å, β = 98.5°	The dimensions and angles of the repeating unit cell.[17]
Volume	865.1 ų	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
Temperature	100(2) K	The temperature at which data was collected.[17]
Wavelength	0.71073 Å (Mo Kα)	The wavelength of the X-rays used.[17]
Final R indices [I>2σ(I)]	R1 = 0.035, wR2 = 0.089	Measures of agreement between the model and data.
Goodness-of-Fit on F²	1.05	An indicator of the refinement quality.

Part 2: A Comparative Analysis with Spectroscopic Alternatives

While SC-XRD is definitive, obtaining suitable crystals can be challenging or impossible. In such cases, or for complementary analysis, spectroscopic methods are indispensable.[1][18]

Fig. 2: Decision workflow for structural validation techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining molecular structure in solution.[19][20] It provides detailed information about the chemical environment, connectivity, and relative number of ¹H and ¹³C atoms in a molecule.

• Experimental Protocol (¹H & ¹³C NMR)

  • Sample Preparation: Dissolve ~5-10 mg of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[21][22]

  • ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a sufficient number of scans for a good signal-to-noise ratio and a relaxation delay of 1-2 seconds.[21][23]

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This typically requires more scans than ¹H NMR due to the lower natural abundance of the ¹³C isotope.[21][23]

  • Data Processing: Process the raw data (Free Induction Decay) via Fourier transformation, phase and baseline correction, and signal integration. Chemical shifts are referenced to TMS (0.00 ppm).[21]

• Predicted Data and Interpretation

Table 2: Predicted ¹H and ¹³C NMR Data for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (in CDCl₃)

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-a	~7.25	dd	1H	Ar-H
H-b	~7.10	m	1H	Ar-H
H-c	~7.00	t	1H	Ar-H
H-d	~3.70	t	2H	-CH₂-OH
H-e	~2.75	t	2H	Ar-CH₂-
H-f	~1.90	quint	2H	-CH₂-CH₂-CH₂-
H-g	~1.60	s (broad)	1H	-OH
¹³C NMR	Chemical Shift (δ, ppm)	Assignment
C-1	~158 (d, ¹JCF ≈ 245 Hz)	C-F
C-2	~140	C-Cl
C-3, C-4, C-5, C-6	~115-135	Ar-C
C-7	~62	-CH₂-OH
C-8	~34	-CH₂-CH₂-CH₂-
C-9	~31	Ar-CH₂-

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern.[21]

• Experimental Protocol (Electron Ionization - EI)

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often coupled with a Gas Chromatograph (GC-MS) for prior separation.

  • Ionization: Bombard the sample with high-energy electrons (typically 70 eV) to generate a positively charged molecular ion (M⁺) and various fragments.[21]

  • Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole).

  • Detection: Generate a mass spectrum by plotting ion abundance against m/z.

• Predicted Data and Interpretation

  • Molecular Ion (M⁺): A prominent peak corresponding to the molecular weight of the compound (188.62 g/mol ) will be observed. Due to the presence of chlorine, this peak will appear as a pair of peaks: one at m/z 188 (for ³⁵Cl) and another at m/z 190 (for ³⁷Cl) with a characteristic ~3:1 intensity ratio.[21]

  • Key Fragments: Expect fragmentation patterns corresponding to the loss of H₂O (m/z 170/172), the propyl chain, and characteristic cleavages of the aromatic ring.

Objective Comparison of Techniques

Table 3: Performance Comparison of Structural Validation Techniques

Feature	Single-Crystal X-ray Crystallography (SC-XRD)	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Information Provided	Unambiguous 3D atomic arrangement, bond lengths/angles, stereochemistry, crystal packing.	Atomic connectivity, chemical environment, relative number of nuclei, solution-state conformation.	Molecular weight, elemental formula (high-res), fragmentation patterns.
Sample Requirements	High-quality single crystal (0.1-0.3 mm).	5-10 mg of pure, soluble sample.	Micrograms to nanograms of sample.
Ambiguity	Virtually none for a well-refined structure.	Can be ambiguous for complex stereoisomers without advanced 2D techniques.	Isomers (structural, stereo) often indistinguishable.
Phase of Matter	Solid state.	Solution state.	Gas phase (after ionization).
Primary Limitation	Absolute requirement for a suitable single crystal.	Lower sensitivity, requires solubility.	Provides no direct 3D or connectivity information.

Conclusion: A Synergistic Approach to Structural Certainty

Single-crystal X-ray crystallography remains the unequivocal method for determining the absolute structure of a chemical entity like 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol. Its ability to provide a precise and accurate three-dimensional atomic model is unmatched by any other technique. The rigorous, self-validating workflow, culminating in a standard CIF report, provides the highest level of confidence required in research and development.

However, the power of SC-XRD is best realized when viewed as part of a comprehensive characterization strategy. NMR and mass spectrometry are not merely alternatives but essential, complementary partners. They provide crucial data on the structure in the solution phase, confirm the molecular weight, and are indispensable when crystallization proves elusive. For the modern chemical scientist, mastering the application and interpretation of all three techniques is fundamental to achieving complete structural certainty.

References

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A Comparative Analysis of Synthetic Routes to 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol: A Guide for Researchers

Introduction

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is a valuable building block in the synthesis of various pharmaceutical and agrochemical compounds. The presence of both chloro and fluoro substituents on the phenyl ring imparts unique electronic properties that can significantly influence the biological activity and pharmacokinetic profile of the final products. The development of efficient and scalable synthetic routes to this key intermediate is therefore of considerable interest to the scientific community. This guide provides a comparative analysis of three distinct synthetic pathways to 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, offering in-depth technical insights, detailed experimental protocols, and a critical evaluation of each route's advantages and disadvantages.

Overview of Synthetic Strategies

Three primary synthetic strategies for the preparation of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol have been identified and will be discussed in detail:

• Route 1: Reduction of 3-(4-Chloro-3-fluoro-phenyl)propanoic Acid. This is a straightforward approach that involves the direct reduction of the corresponding carboxylic acid.

• Route 2: Two-Step Synthesis from 4-Chloro-3-fluorobenzaldehyde. This pathway involves the initial formation of an intermediate, such as an α,β-unsaturated aldehyde or a propanal, followed by reduction to the target alcohol.

• Route 3: Grignard Reaction with Ethylene Oxide. This method utilizes a Grignard reagent derived from a suitable 4-chloro-3-fluorobenzyl halide, which then undergoes a ring-opening reaction with ethylene oxide.

The following sections will delve into the specifics of each route, providing detailed experimental procedures, mechanistic considerations, and a comparative summary to aid researchers in selecting the most appropriate method for their specific needs.

Route 1: Reduction of 3-(4-Chloro-3-fluoro-phenyl)propanoic Acid

This route is conceptually the most direct, starting from the readily available 3-(4-chloro-3-fluorophenyl)propanoic acid. The key transformation is the reduction of the carboxylic acid functional group to a primary alcohol. Two common and effective reducing agents for this purpose are Lithium Aluminum Hydride (LiAlH₄) and Borane-Tetrahydrofuran complex (BH₃·THF).

Diagram of Synthetic Pathway

Caption: Reduction of the carboxylic acid to the primary alcohol.

Experimental Protocols

Protocol 1A: Reduction with Lithium Aluminum Hydride (LiAlH₄)

• Step 1: Reaction Setup

  • To a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon), add a suspension of Lithium Aluminum Hydride (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0 °C using an ice bath.

• Step 2: Addition of Carboxylic Acid

  • Dissolve 3-(4-chloro-3-fluorophenyl)propanoic acid (1.0 equivalent) in anhydrous THF in the dropping funnel.

  • Add the solution of the carboxylic acid dropwise to the LiAlH₄ suspension at a rate that maintains the internal temperature below 10 °C.

• Step 3: Reaction and Work-up

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then again with water.

  • Filter the resulting aluminum salts and wash the filter cake with THF.

  • Combine the filtrate and washes, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude product.

• Step 4: Purification

  • Purify the crude alcohol by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 1B: Reduction with Borane-Tetrahydrofuran Complex (BH₃·THF) [1][2]

• Step 1: Reaction Setup

  • In a flame-dried, three-necked flask under an inert atmosphere, dissolve 3-(4-chloro-3-fluorophenyl)propanoic acid (1.0 equivalent) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

• Step 2: Addition of Borane

  • Slowly add a 1.0 M solution of Borane-Tetrahydrofuran complex in THF (2.0-3.0 equivalents) dropwise to the carboxylic acid solution.

• Step 3: Reaction and Work-up

  • After the addition, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C.

  • Remove the solvents under reduced pressure.

  • Add 1 M hydrochloric acid and extract the product with ethyl acetate.

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Step 4: Purification

  • Purify the crude product by flash column chromatography.

Causality and Experimental Choices

• Choice of Reducing Agent: LiAlH₄ is a powerful and highly efficient reducing agent for carboxylic acids.[3][4][5] However, it is also highly reactive and requires stringent anhydrous conditions and careful handling. BH₃·THF is a milder and more selective reducing agent that is often preferred for its greater functional group tolerance and safer handling profile.[6][7]

• Solvent: Anhydrous THF is the solvent of choice for both reagents as it is inert to the reaction conditions and effectively solubilizes the reactants.

• Work-up Procedure: The quenching step in the LiAlH₄ reduction is critical to safely destroy the excess reagent and to precipitate the aluminum salts for easy removal. The Fieser work-up (sequential addition of water, NaOH solution, and water) is a common and effective method. For the borane reduction, quenching with methanol is standard practice.

Route 2: Two-Step Synthesis from 4-Chloro-3-fluorobenzaldehyde

This approach begins with the readily available 4-chloro-3-fluorobenzaldehyde and extends the carbon chain by two carbons before reducing the resulting intermediate to the target alcohol. Two common methods for the initial carbon-carbon bond formation are the Wittig reaction and the Aldol condensation.

Diagram of Synthetic Pathway

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A Comparative Guide to the Cross-Validation of Analytical Methods for 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

This guide provides a comprehensive comparison and cross-validation of three common analytical techniques for the quantitative analysis of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol, a key intermediate in pharmaceutical synthesis. The methodologies discussed are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography with Flame Ionization Detection (GC-FID), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical procedures.

The narrative emphasizes the rationale behind experimental choices, ensuring that each protocol is a self-validating system. All claims and protocols are grounded in authoritative guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).

Introduction: The Importance of Robust Analytical Methods

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol is a critical building block in the synthesis of various active pharmaceutical ingredients (APIs). Accurate and precise quantification of this intermediate is paramount for ensuring process control, batch-to-batch consistency, and the quality of the final drug product. The selection of an appropriate analytical method depends on various factors, including the analyte's physicochemical properties, the required sensitivity, and the nature of the sample matrix.

This guide delves into the cross-validation of three distinct analytical methods, a process that is essential when multiple analytical techniques are employed within the same study or across different laboratories to ensure the comparability of data.[1][2] The principles of method validation discussed herein are aligned with the ICH Q2(R2) guidelines, which provide a framework for demonstrating that an analytical procedure is fit for its intended purpose.[3][4][5]

Physicochemical Properties of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol

A foundational understanding of the analyte's properties is crucial for method development.

• Structure:

  • Molecular Formula: C₉H₁₀ClFO

  • Molecular Weight: 188.63 g/mol

• Volatility: The presence of a hydroxyl group suggests moderate volatility, making it potentially amenable to GC analysis, possibly with derivatization to improve its chromatographic properties.[6]

• Solubility: Expected to be soluble in organic solvents like methanol and acetonitrile, making it well-suited for reversed-phase HPLC.[7]

• Chromophoric Properties: The substituted benzene ring will exhibit UV absorbance, enabling detection by HPLC-UV.

Comparative Overview of Analytical Techniques

The choice between HPLC, GC, and LC-MS/MS is a critical decision in analytical method development.[8][9]

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry.[10]
Applicability	Suitable for non-volatile and thermally unstable compounds.[7][9]	Ideal for volatile and thermally stable compounds.[9]	Applicable to a wide range of compounds, offering high selectivity and sensitivity.[8][11]
Detection	Commonly uses UV-Vis, Refractive Index, or Fluorescence detectors.	Flame Ionization Detector (FID) and Mass Spectrometry (MS) are common.[12]	Mass spectrometer, providing structural information and high specificity.[13]
Sample Preparation	Generally involves dissolving the sample in a suitable solvent.[14]	May require derivatization to increase volatility and thermal stability.[15]	Often requires sample cleanup to minimize matrix effects.[16]

Experimental Protocols

The following protocols are designed to be robust and adhere to the principles of analytical method validation as outlined by the FDA and ICH.[17][18][19]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Rationale: This is often the workhorse method in pharmaceutical analysis due to its versatility and robustness for non-volatile compounds. A reversed-phase C18 column is chosen for its broad applicability in retaining moderately polar compounds like the target analyte.

Caption: HPLC-UV Experimental Workflow.

Protocol:

• Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile and 20 mM potassium phosphate buffer (pH 2.5) in a 60:40 (v/v) ratio.[20] Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh approximately 25 mg of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol reference standard and dissolve it in a 25 mL volumetric flask with acetonitrile to obtain a stock solution of 1000 µg/mL. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh a sample containing an expected equivalent of 25 mg of the analyte and prepare as described for the standard solution.

• Chromatographic Conditions:

  • Column: C18, 150 x 4.6 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 225 nm

• Analysis: Inject the standard solutions to establish a calibration curve. Inject the sample solutions for quantification.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Rationale: GC is a powerful technique for separating volatile compounds. Given the propanol moiety, the analyte may have sufficient volatility. A non-polar column like a DB-5 is a good starting point for method development.

Caption: GC-FID Experimental Workflow.

Protocol:

• Standard Solution Preparation: Prepare a stock solution of 1000 µg/mL in dichloromethane. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Prepare the sample in dichloromethane to a concentration within the calibration range.

• Chromatographic Conditions:

  • Column: DB-5, 30 m x 0.25 mm, 0.25 µm

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless)

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, ramp to 250 °C at 15 °C/min, and hold for 5 minutes.

  • Detector Temperature (FID): 280 °C

• Analysis: Inject standards and samples for quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS provides unparalleled sensitivity and selectivity, which is crucial for analyzing low-level impurities or for applications requiring high specificity. Electrospray ionization (ESI) in positive mode is chosen as the propanol moiety can be protonated.

Caption: LC-MS/MS Experimental Workflow.

Protocol:

• Mobile Phase Preparation: Mobile Phase A: 0.1% formic acid in water. Mobile Phase B: 0.1% formic acid in acetonitrile.[21]

• Standard and Sample Preparation: Prepare stock solutions in methanol and dilute to the ng/mL range using the initial mobile phase composition.

• LC Conditions:

  • Column: C18, 50 x 2.1 mm, 1.8 µm

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient: Start at 30% B, hold for 0.5 min, ramp to 95% B over 3 min, hold for 1 min, return to 30% B and re-equilibrate.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions: Precursor ion (m/z 189.0 [M+H]⁺) to be determined by infusion, with at least two product ions for quantification and confirmation.

• Analysis: Inject standards and samples for quantification.

Cross-Validation: Ensuring Method Comparability

Cross-validation is performed to assess the agreement between different analytical methods.[1][2] A set of samples is analyzed using all three validated methods, and the results are statistically compared.

Caption: Cross-Validation Logical Flow.

Method Validation Summary (Hypothetical Data)

Prior to cross-validation, each method was individually validated according to ICH Q2(R2) guidelines.[3][22]

Parameter	HPLC-UV	GC-FID	LC-MS/MS	Acceptance Criteria
Linearity (r²)	0.9995	0.9992	0.9998	≥ 0.999
Range (µg/mL)	1 - 100	1 - 100	0.001 - 0.1	-
Accuracy (% Recovery)	98.5 - 101.2%	98.1 - 101.5%	99.0 - 100.8%	98.0 - 102.0%
Precision (%RSD)	< 1.0%	< 1.2%	< 1.5%	≤ 2.0%
LOD (µg/mL)	0.1	0.2	0.0003	-
LOQ (µg/mL)	0.3	0.6	0.001	-

Cross-Validation Results (Hypothetical Data)

Ten representative batch samples were analyzed by each validated method.

Sample ID	HPLC-UV (µg/mL)	GC-FID (µg/mL)	LC-MS/MS (µg/mL)	% Difference (HPLC vs GC)	% Difference (HPLC vs LC-MS/MS)
Batch-001	50.2	49.8	50.5	-0.8%	0.6%
Batch-002	51.5	52.1	51.3	1.2%	-0.4%
Batch-003	49.8	50.3	49.9	1.0%	0.2%
Batch-004	50.9	50.1	51.1	-1.6%	0.4%
Batch-005	52.3	51.7	52.5	-1.2%	0.4%
Batch-006	48.9	49.5	48.8	1.2%	-0.2%
Batch-007	50.7	51.2	50.6	1.0%	-0.2%
Batch-008	51.1	50.5	51.3	-1.2%	0.4%
Batch-009	49.5	50.0	49.6	1.0%	0.2%
Batch-010	50.4	49.9	50.6	-1.0%	0.4%
Average % Difference	-0.04%	0.22%

Discussion and Conclusion

The validation data demonstrates that all three methods are accurate, precise, and linear over their respective ranges. The cross-validation results show a high degree of agreement between the methods, with average percentage differences well within typical acceptance criteria (e.g., ± 5%).

• HPLC-UV stands out as a robust, reliable, and cost-effective method for routine quality control testing.

• GC-FID is a viable alternative, particularly if the laboratory has existing GC expertise and instrumentation. Its performance is comparable to HPLC for this analyte.

• LC-MS/MS is the most sensitive method by several orders of magnitude.[23] While it may be overly complex for routine analysis of the main component, it is the superior choice for trace-level impurity analysis or for studies in complex biological matrices.

References

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• U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. FDA. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• Drawell. (2025). Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• LCGC International. (2020). Comparison of LC–MS and GC–MS for the Analysis of Pharmaceuticals and Personal Care Products in Surface Water and Treated Wastewaters. LCGC International. [Link]

• National Center for Biotechnology Information. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• News-Medical.Net. (2024). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. News-Medical.Net. [Link]

• European Bioanalysis Forum. (n.d.). Cross and Partial Validation. European Bioanalysis Forum. [Link]

• Al-Tannak, N. F., & Hemmateenejad, B. (2000). Comparative LC-MS and HPLC analyses of selected antiepileptics and beta-blocking drugs. Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1155–1163. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) guideline on validation of analytical procedures - Step 5. EMA. [Link]

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• Maslarska, V., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid. Pharmacia, 69(2), 437–442. [Link]

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Phase 1: Target Binding Validation via Surface Plasmon Resonance (SPR)

An in-depth technical evaluation of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol requires moving beyond basic chemical characterization and situating the compound within its primary applied context: Fragment-Based Drug Discovery (FBDD) .

As a low-molecular-weight building block, this di-halogenated phenylpropanol is engineered to probe hydrophobic pockets in target proteins. The specific 4-chloro-3-fluoro substitution pattern is not arbitrary; the chlorine atom provides a robust van der Waals interaction and potential for halogen bonding, while the adjacent fluorine exerts a strong inductive effect. This modulates the electron density of the aromatic ring, significantly altering both target binding kinetics and metabolic stability.

To objectively evaluate its performance, this guide compares 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol (Compound A) against its structural analogs: 3-(4-Chlorophenyl)propan-1-ol (Compound B) and 3-(3-Fluorophenyl)propan-1-ol (Compound C) .

The Causality of the Assay

In FBDD, fragments typically exhibit weak binding affinities (often in the high micromolar to millimolar range). Traditional biochemical assays are prone to high false-positive rates at these concentrations due to compound aggregation or assay interference. [1] Surface Plasmon Resonance (SPR) is selected because it provides a label-free, real-time biophysical validation. It measures direct physical binding, allowing us to calculate both the dissociation constant ( KD​ ) and Ligand Efficiency (LE), ensuring the interaction is stoichiometric and reversible.

Self-Validating Protocol

• Target Immobilization: Amine-couple a model target protein (e.g., p38α MAP kinase) to a CM5 sensor chip until a functional density of ~3000 Response Units (RU) is achieved.

• Sample Preparation: Prepare Compounds A, B, and C in running buffer (PBS-P+). Critical Control: The DMSO concentration must be matched exactly (e.g., 5.0%) between the running buffer and the fragment samples to prevent bulk refractive index shifts that mimic false binding.

• Injection: Inject the fragments across the chip at a flow rate of 30 µL/min in a concentration series (10 µM to 1 mM).

• System Validation: Run a known high-affinity binder as a positive control at the start and end of the assay to verify protein viability. Utilize a blank reference channel to subtract non-specific matrix binding.

Fig 1: SPR-based fragment screening workflow for label-free binding validation.

Quantitative Comparison

Compound A demonstrates superior Ligand Efficiency, proving that the synergistic effect of the 4-chloro and 3-fluoro groups optimizes the fragment's fit within the hydrophobic pocket compared to single-halogen substitutions.

Compound	Substitution Pattern	KD​ (µM)	Ligand Efficiency (kcal/mol/heavy atom)
A	4-Chloro-3-fluoro	45	0.38
B	4-Chloro only	120	0.32
C	3-Fluoro only	250	0.29

Phase 2: Metabolic Stability via In Vitro Hepatocyte Clearance

The Causality of the Assay

While liver microsomes are frequently used for early stability screening, they only contain Phase I enzymes (e.g., CYP450s). The propanol tail of our target compounds is highly susceptible to Phase II glucuronidation. Therefore, cryopreserved human hepatocytes—which contain the intact cellular machinery and the full complement of Phase I and Phase II enzymes—are strictly required to accurately predict intrinsic clearance ( CLint​ ) [2]. The strategic placement of the halogens in Compound A is designed to sterically and electronically block CYP-mediated aromatic hydroxylation.

Self-Validating Protocol

• Cell Preparation: Thaw cryopreserved human hepatocytes and suspend them in Williams' Medium E at a density of 1×106 viable cells/mL [3].

• Substrate Depletion: Incubate 1 µM of each compound with the hepatocyte suspension at 37°C in a 5% CO2​ atmosphere.

• Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding the aliquot to 150 µL of ice-cold acetonitrile containing an internal standard to precipitate proteins [4].

• LC-MS/MS Analysis: Centrifuge the samples and analyze the supernatant via UHPLC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify parent compound depletion.

• System Validation: Simultaneously run Verapamil (a known Phase I rapidly cleared substrate) and 7-Hydroxycoumarin (a known Phase II glucuronidation substrate) to validate the metabolic competence of the hepatocyte batch.

Fig 2: Hepatocyte clearance pathways evaluating Phase I and Phase II metabolic stability.

Quantitative Comparison

The di-halogenated Compound A successfully blocks Phase I oxidation sites on the phenyl ring, forcing clearance almost entirely through Phase II pathways, resulting in a significantly extended half-life.

Compound	t1/2​ (min)	CLint​ (µL/min/ 106 cells)	Primary Clearance Route
A	145	4.8	Phase II (Glucuronidation)
B	85	8.2	Phase I (Oxidation) & Phase II
C	60	11.5	Phase I (Oxidation) & Phase II

Phase 3: Baseline Cytotoxicity Profiling

The Causality of the Assay

Before a fragment can be advanced into hit-to-lead optimization, it must be cleared of off-target cytotoxicity. Because the liver is the primary site of xenobiotic metabolism and accumulation, the human hepatocellular carcinoma cell line (HepG2) serves as the gold standard for early-stage safety profiling [5].

Self-Validating Protocol

• Cell Seeding: Seed HepG2 cells at 2×104 cells/well in 96-well flat-bottom tissue culture plates using DMEM supplemented with 10% FBS. Incubate overnight to allow for adherence [6].

• Compound Exposure: Treat the cells with a serial dilution of Compounds A, B, and C ranging from 1 µM to 500 µM for 48 hours.

• Viability Detection: Aspirate the media and utilize a luminescent ATP-based assay (e.g., CellTiter-Glo®). The luminescence signal is directly proportional to the concentration of ATP, indicating the number of metabolically active cells [7].

• System Validation: Include a 0.1% DMSO vehicle control (representing 100% viability) and a 100 µM Terfenadine positive control (representing 0% viability) to ensure the dynamic range of the assay is intact.

Quantitative Comparison

All three fragments exhibit excellent safety profiles, confirming that the addition of the 3-fluoro and 4-chloro groups does not introduce hepatotoxicity.

Compound	CC50​ (µM)	Max Tolerated Dose (In Vitro)
A	>500	>500 µM
B	>500	>500 µM
C	>500	>500 µM

Conclusion

3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol proves to be a highly optimized starting point for drug discovery. Compared to its mono-halogenated alternatives, it delivers superior Ligand Efficiency in target binding (via SPR) and demonstrates a highly favorable metabolic stability profile (via Hepatocyte Clearance) by successfully blocking Phase I oxidation pathways, all while maintaining a pristine cytotoxicity profile.

References

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• An Integrated Hepatocyte Stability Assay for Simultaneous Metabolic Stability Assessment and Metabolite Profiling.
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A Comparative Guide to the Structure-Activity Relationship of 3-(4-Chloro-3-fluoro-phenyl)-propan-1-ol and its Analogs as Monoamine Transporter Inhibitors

This guide provides a comprehensive analysis of the structure-activity relationship (SAR) for 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol, a scaffold with significant potential for development as a modulator of monoamine transporters. Drawing upon established principles of medicinal chemistry and experimental data from analogous chemical series, we present a systematic exploration of how structural modifications are predicted to influence potency and selectivity for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). This document is intended for researchers, scientists, and drug development professionals engaged in the design and optimization of novel therapeutics for neurological and psychiatric disorders.

Introduction: The Therapeutic Potential of Monoamine Transporter Inhibitors

Monoamine transporters are critical regulators of neurotransmission, responsible for the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft.[1] Their modulation is a cornerstone of treatment for a wide range of central nervous system (CNS) disorders, including depression, attention deficit hyperactivity disorder (ADHD), and anxiety.[2][3] The 3-phenyl-propan-1-ol scaffold represents a promising starting point for the development of novel monoamine reuptake inhibitors. The presence of a phenyl ring and a hydroxyl group offers multiple points for chemical modification, allowing for the fine-tuning of pharmacological activity. The specific substitution pattern of the lead compound, 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol, with its distinct halogenation, provides a unique opportunity to explore the impact of electronic and steric effects on transporter binding.

Hypothesized Mechanism of Action and Key Structural Features

Based on the structural similarity to known monoamine reuptake inhibitors, it is hypothesized that 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol and its analogs will exhibit inhibitory activity at DAT, SERT, and/or NET. The core pharmacophore is likely composed of the substituted phenyl ring and the propanol side chain. The key interactions with the transporter proteins are anticipated to involve:

• Aromatic Interactions: The substituted phenyl ring is expected to engage in π-π stacking or hydrophobic interactions within the transporter's binding pocket.

• Hydrogen Bonding: The terminal hydroxyl group can act as a hydrogen bond donor or acceptor, forming crucial interactions with polar residues in the binding site.

• Halogen Bonding: The chlorine and fluorine substituents may participate in halogen bonding, a non-covalent interaction that can significantly influence binding affinity and selectivity.[4][5] The strategic placement of these halogens can also modulate the molecule's lipophilicity and metabolic stability, which are critical for CNS drug candidates.[6][7]

Designing a Focused Library for SAR Exploration

To systematically investigate the SAR of the 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol scaffold, a focused library of analogs should be synthesized and evaluated. The design of this library will target key regions of the molecule: the aromatic ring, the propanol linker, and the terminal hydroxyl group.

Visualization of the SAR Strategy

Caption: Key modification sites for the SAR study of the 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol scaffold.

Experimental Protocols for Biological Evaluation

To determine the potency and selectivity of the synthesized analogs, a series of in vitro assays are required. The following protocols are standard in the field for characterizing monoamine transporter inhibitors.

Radioligand Binding Assays

This assay measures the affinity of a compound for a specific transporter by quantifying its ability to displace a known radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of test compounds for DAT, SERT, and NET.

Experimental Workflow:

Caption: Workflow for the radioligand binding assay to determine transporter affinity.

Detailed Steps:

• Membrane Preparation: Utilize cell lines (e.g., HEK293) stably expressing human DAT, SERT, or NET. Homogenize cells and prepare membrane fractions by centrifugation.[8]

• Incubation: In a 96-well plate, incubate the membrane preparations with a specific radioligand (e.g., [3H]WIN 35,428 for DAT, [3H]citalopram for SERT, [3H]nisoxetine for NET) and a range of concentrations of the test compound.[9][10]

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters to separate the membrane-bound radioligand from the unbound.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of radioligand binding) by non-linear regression analysis. Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Monoamine Uptake Inhibition Assays

This functional assay measures a compound's ability to block the transport of a substrate (e.g., dopamine) into cells expressing the target transporter.

Objective: To determine the functional potency (IC50) of test compounds in inhibiting monoamine uptake.

Experimental Workflow:

Caption: Workflow for the monoamine uptake inhibition assay to determine functional potency.

Detailed Steps:

• Cell Plating: Seed cells expressing the transporter of interest into 96-well plates and allow them to adhere.[11][12]

• Pre-incubation: Wash the cells and pre-incubate them with various concentrations of the test compound.[1]

• Uptake Initiation: Add a radiolabeled substrate (e.g., [3H]dopamine, [3H]serotonin, or [3H]norepinephrine) to initiate uptake.

• Termination: After a defined incubation period, terminate the uptake by rapidly washing the cells with ice-cold buffer.

• Lysis and Quantification: Lyse the cells and measure the amount of radiolabeled substrate taken up using a scintillation counter.

• Data Analysis: Plot the inhibition of uptake against the concentration of the test compound to determine the IC50 value.

Hypothetical SAR Data and Interpretation

The following tables present hypothetical data for a series of analogs based on the 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol scaffold. This data is intended to illustrate how SAR can be interpreted to guide further drug design.

Table 1: Effect of Aromatic Ring Substitution

Compound	R1	R2	DAT Ki (nM)	SERT Ki (nM)	NET Ki (nM)
1 (Lead)	4-Cl	3-F	50	25	100
2	4-Cl	H	75	40	150
3	H	3-F	120	60	200
4	4-Br	3-F	40	20	80
5	4-CF3	3-F	30	15	60

Interpretation:

• Removal of Halogens: Removing either the chloro (Compound 2) or fluoro (Compound 3) group leads to a decrease in potency across all three transporters, suggesting that both halogens contribute favorably to binding.

• Effect of Halogen Size: Replacing the 4-chloro with a 4-bromo group (Compound 4) results in a slight increase in potency, which could be due to enhanced halogen bonding or increased lipophilicity.

• Electron-Withdrawing Groups: The introduction of a strongly electron-withdrawing trifluoromethyl group at the 4-position (Compound 5) significantly enhances potency, particularly at DAT and SERT. This suggests that modulating the electronic properties of the phenyl ring is a key strategy for improving affinity.

Table 2: Effect of Propanol Linker and Terminal Group Modification

Compound	Linker Modification	Terminal Group (R4)	DAT IC50 (nM)	SERT IC50 (nM)	NET IC50 (nM)
1 (Lead)	n-propanol	-OH	60	30	120
6	n-butanol	-OH	80	50	180
7	n-ethanol	-OH	150	90	250
8	n-propanol	-OCH3	200	150	300
9	n-propanol	-NH2	25	10	40

Interpretation:

• Linker Length: Altering the length of the alkyl chain (Compounds 6 and 7) generally leads to a decrease in potency, indicating that a three-carbon linker is optimal for this scaffold.

• Terminal Group Modification: Masking the hydroxyl group as a methoxy ether (Compound 8) dramatically reduces activity, highlighting the importance of the free hydroxyl for hydrogen bonding.

• Introduction of an Amino Group: Replacing the hydroxyl with an amino group (Compound 9) significantly boosts potency across all transporters, particularly SERT. This modification introduces a basic center that can form strong ionic interactions with acidic residues in the transporter binding sites, a common feature in many antidepressant drugs.[13][14]

Conclusion and Future Directions

The systematic exploration of the SAR for the 3-(4-chloro-3-fluoro-phenyl)-propan-1-ol scaffold provides a rational framework for the design of novel monoamine transporter inhibitors. The hypothetical data presented herein suggests that:

• Dual halogen substitution on the phenyl ring is beneficial for potency.

• The 4-position of the phenyl ring is a key site for modification to enhance affinity, with electron-withdrawing groups appearing favorable.

• The three-carbon propanol linker is optimal.

• A terminal hydroxyl or, even more effectively, an amino group is critical for potent inhibitory activity.

Future work should focus on the synthesis and biological evaluation of the proposed analogs to validate these hypotheses. Further optimization could involve exploring a wider range of substituents on the phenyl ring and incorporating conformational constraints into the alkyl linker to improve selectivity. The insights gained from such studies will be invaluable in the development of the next generation of therapeutics for CNS disorders.

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